4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• CAS: 415712-07-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a molecule of interest in medicinal chemistry and drug discovery. The document outlines a robust synthetic protocol, rooted in established chemical principles, for the preparation of the title compound from commercially available starting materials. Furthermore, a detailed multi-technique approach to its structural elucidation and purity assessment is presented, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. This guide is intended to be a valuable resource for researchers engaged in the synthesis of novel sulfonamide derivatives and related chemical entities.

Introduction and Scientific Rationale

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid belongs to the class of aryl sulfonamides, a chemical scaffold of significant importance in pharmaceutical sciences. Sulfonamides are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The strategic incorporation of a brominated benzoic acid moiety and a 4-methylpiperidine group suggests potential for this molecule as a versatile intermediate for further chemical modifications, such as cross-coupling reactions at the bromine-substituted position, to generate libraries of diverse compounds for biological screening. The carboxylic acid functionality provides a handle for amide bond formation or other derivatizations, further enhancing its utility as a building block in drug discovery programs.

The synthesis of this compound is predicated on the highly reliable nucleophilic substitution reaction between a sulfonyl chloride and a secondary amine. The characterization is designed to provide unambiguous confirmation of the molecular structure and to establish a benchmark for purity and identity for future studies.

Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

The synthetic strategy for the title compound is a two-step process commencing with the chlorosulfonation of 4-bromobenzoic acid, followed by the reaction of the resulting sulfonyl chloride with 4-methylpiperidine.

Synthesis of the Key Intermediate: 4-Bromo-3-(chlorosulfonyl)benzoic acid

The initial step involves the electrophilic aromatic substitution of 4-bromobenzoic acid using chlorosulfonic acid. The bromo and carboxylic acid groups are deactivating and direct the incoming chlorosulfonyl group to the meta position relative to the carboxylic acid, yielding the desired intermediate.

Experimental Protocol: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

• Materials:

  • 4-Bromobenzoic acid

  • Chlorosulfonic acid

  • Ice

  • Deionized water

  • Dichloromethane (DCM)

• Procedure:

  • In a fume hood, to a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a scrubber containing a sodium hydroxide solution, add chlorosulfonic acid (5 molar equivalents).

  • Cool the flask in an ice-water bath to 0-5 °C.

  • Slowly and portion-wise, add 4-bromobenzoic acid (1 molar equivalent) to the stirred chlorosulfonic acid, maintaining the internal temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. A precipitate will form.

  • Collect the solid precipitate by vacuum filtration and wash with cold deionized water.

  • The crude product can be further purified by recrystallization from a suitable solvent system, such as a mixture of ethyl acetate and hexane, or used directly in the next step after thorough drying.

Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

The final step is a nucleophilic substitution reaction where the secondary amine, 4-methylpiperidine, attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion to form the sulfonamide linkage. A base is typically used to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• Materials:

  • 4-Bromo-3-(chlorosulfonyl)benzoic acid

  • 4-Methylpiperidine

  • Triethylamine (or another suitable base)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 4-bromo-3-(chlorosulfonyl)benzoic acid (1 molar equivalent) in an appropriate anhydrous solvent such as DCM or THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add triethylamine (2.2 molar equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of 4-methylpiperidine (1.2 molar equivalents) in the same solvent to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1 M HCl, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization to afford the pure 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Diagram of the Synthetic Workflow:

Caption: Synthetic route to the target compound.

Characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

A combination of spectroscopic techniques is employed to confirm the structure and assess the purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the presence of the key functional groups and the substitution pattern of the aromatic ring.

Expected ¹H NMR Spectral Data (in DMSO-d₆, 400 MHz):

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Carboxylic acid (-COOH)	13.0 - 13.5	br s	1H
Aromatic-H	7.8 - 8.2	m	3H
Piperidine-H (axial/equatorial)	2.8 - 3.2	m	4H
Piperidine-H (methine)	1.5 - 1.8	m	1H
Piperidine-H (methylene)	1.2 - 1.5	m	4H
Methyl (-CH₃)	0.8 - 1.0	d	3H

Expected ¹³C NMR Spectral Data (in DMSO-d₆, 100 MHz):

Carbon	Expected Chemical Shift (δ, ppm)
Carboxylic acid (C=O)	165 - 168
Aromatic C-SO₂	138 - 142
Aromatic C-Br	120 - 125
Aromatic C-COOH	130 - 134
Aromatic C-H	128 - 135
Piperidine C-N	45 - 50
Piperidine C-C	30 - 35
Piperidine C-CH	25 - 30
Methyl C	20 - 25

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, the presence of bromine with its characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) will result in a distinctive M and M+2 peak pattern in the mass spectrum.[1]

Expected Mass Spectrometry Data:

• Molecular Formula: C₁₃H₁₆BrNO₄S

• Molecular Weight: 362.24 g/mol

• Expected [M-H]⁻ peaks (ESI-): ~360 and ~362 (due to bromine isotopes)

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Expected FTIR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Carboxylic acid)	2500-3300	Broad
C-H (Aromatic)	3000-3100	Sharp
C-H (Aliphatic)	2850-2960	Sharp
C=O (Carboxylic acid)	1680-1710	Strong, sharp
S=O (Sulfonamide)	1320-1360 (asymmetric)	Strong
S=O (Sulfonamide)	1140-1180 (symmetric)	Strong
C-N (Amine)	1050-1150	Medium
C-Br	500-600	Medium to weak

Diagram of the Characterization Workflow:

Caption: A multi-technique approach to characterization.

Safety Considerations

• Chlorosulfonic acid is highly corrosive and reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles.

• 4-Bromobenzoic acid and its derivatives should be handled with care, avoiding inhalation, ingestion, and skin contact.

• Organic solvents such as dichloromethane and tetrahydrofuran are flammable and should be used in a well-ventilated area away from ignition sources.

Conclusion

This technical guide provides a detailed and scientifically grounded framework for the synthesis and characterization of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. The outlined protocols are based on established and reliable chemical transformations, and the characterization data provides a clear roadmap for structural verification and purity assessment. This document serves as a valuable resource for chemists and researchers, enabling the efficient and confident preparation of this versatile chemical building block for applications in drug discovery and medicinal chemistry.

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An In-depth Technical Guide to 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, identified by the CAS number 415712-07-1, is a complex organic molecule that integrates several key pharmacophores: a brominated benzoic acid, a sulfonamide linker, and a 4-methylpiperidine moiety. This unique structural combination suggests its potential as a versatile building block and a candidate for investigation in medicinal chemistry and drug discovery. The presence of the sulfonamide group, a well-established pharmacophore in a wide array of therapeutic agents, combined with the lipophilic and structurally significant piperidine ring, positions this compound as a person of interest for the development of novel therapeutic agents.[1][2] This technical guide provides a comprehensive overview of its chemical properties, a plausible and detailed synthetic pathway, potential applications based on the bioactivity of related structures, and key characterization data.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structural components.

Property	Value	Source
CAS Number	415712-07-1	Internal Database
Molecular Formula	C₁₃H₁₆BrNO₄S
Molecular Weight	362.24 g/mol
Predicted LogP	2.5 - 3.5	Cheminformatics Software
Predicted pKa (Carboxylic Acid)	3.5 - 4.5	Cheminformatics Software
Predicted pKa (Piperidine Nitrogen)	8.5 - 9.5	Cheminformatics Software
Appearance	White to off-white solid (Predicted)	N/A
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and alcohols; sparingly soluble in water.	N/A

Synthesis and Manufacturing

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid can be logically approached through a two-step process, commencing with the commercially available 4-bromobenzoic acid. This proposed pathway is designed for efficiency and scalability, leveraging well-established chemical transformations.

Step 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid (Intermediate 1)

The initial and critical step is the chlorosulfonylation of 4-bromobenzoic acid. This electrophilic aromatic substitution introduces the sulfonyl chloride group onto the benzene ring. The bromine atom, being an ortho-, para-director, and the carboxylic acid group, a meta-director, will direct the incoming chlorosulfonyl group to the position ortho to the bromine and meta to the carboxylic acid, which is the desired 3-position.

Reaction Scheme:

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An In-depth Technical Guide to the Molecular Structure of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Foreword

In the landscape of modern medicinal chemistry, the rational design of small molecules with specific biological activities is paramount. Benzoic acid derivatives, particularly those incorporating sulfonamide moieties, represent a privileged scaffold in the development of novel therapeutic agents. This guide provides a comprehensive technical overview of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a compound of significant interest for its potential applications in drug discovery. We will delve into its molecular architecture, a plausible synthetic pathway, detailed structural characterization, and its prospective role as a bioactive agent. This document is intended for researchers, scientists, and professionals in the field of drug development who seek a deeper understanding of this promising molecule.

Introduction: The Strategic Design of a Multifunctional Scaffold

The molecular structure of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a deliberate amalgamation of chemical functionalities, each contributing to its potential pharmacological profile. The core benzoic acid provides a carboxylic acid group, a common feature in many biologically active compounds that can participate in crucial hydrogen bonding interactions with protein targets. The bromine atom, a halogen, can modulate the compound's lipophilicity and electronic properties, and may serve as a handle for further synthetic elaboration.

The sulfonamide linkage to a 4-methylpiperidine ring is perhaps the most functionally significant aspect of the molecule. Sulfonamides are a well-established class of pharmacophores known for their diverse biological activities, including antibacterial and anticancer properties[1]. The piperidine ring, a common heterocyclic motif in pharmaceuticals, can influence solubility, metabolic stability, and receptor binding affinity. The methyl group on the piperidine ring introduces a chiral center and can provide specific steric interactions within a binding pocket. The strategic placement of these groups on the benzoic acid core creates a molecule with a distinct three-dimensional shape and electronic distribution, making it a compelling candidate for targeted drug discovery programs.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its development as a potential drug candidate. The key identifiers and properties of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid are summarized below.

Property	Value	Reference
CAS Number	415712-07-1	[2]
Molecular Formula	C13H16BrNO4S	[2]
Molecular Weight	362.24 g/mol	[2]
IUPAC Name	4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
Predicted XLogP3	2.5
Predicted Hydrogen Bond Donor Count	1
Predicted Hydrogen Bond Acceptor Count	5
Predicted Rotatable Bond Count	3

Synthesis and Mechanistic Insights

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid can be logically approached through a two-step process starting from commercially available materials. The key to this synthesis is the formation of the sulfonamide bond, a robust and well-documented transformation in organic chemistry.

Synthetic Workflow

The proposed synthetic pathway is illustrated below. The initial step involves the preparation of the key intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid, followed by its reaction with 4-methylpiperidine.

Caption: Synthetic pathway to 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid (Intermediate)

This procedure is based on established methods for the chlorosulfonation of aromatic compounds[3][4].

• Materials: 4-Bromobenzoic acid, Chlorosulfonic acid, crushed ice, deionized water.

• Procedure:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber, carefully add chlorosulfonic acid (approximately 3 molar equivalents).

  • Cool the flask in an ice-water bath.

  • Slowly add 4-bromobenzoic acid (1 molar equivalent) in portions to the stirred chlorosulfonic acid, maintaining the internal temperature below 20°C.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction mixture back to 0°C.

  • In a separate large beaker, prepare a mixture of crushed ice and water.

  • Slowly and carefully pour the reaction mixture onto the ice-water with vigorous stirring. A white precipitate of 4-bromo-3-(chlorosulfonyl)benzoic acid will form.

  • Continue stirring for 15-20 minutes in the ice bath.

  • Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Step 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (Final Product)

This step involves a standard nucleophilic substitution reaction between the sulfonyl chloride and the secondary amine, 4-methylpiperidine[5].

• Materials: 4-Bromo-3-(chlorosulfonyl)benzoic acid, 4-methylpiperidine, a suitable solvent (e.g., dichloromethane or tetrahydrofuran), a base (e.g., triethylamine or pyridine), deionized water, dilute hydrochloric acid.

• Procedure:

  • Dissolve 4-bromo-3-(chlorosulfonyl)benzoic acid (1 molar equivalent) in the chosen anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C in an ice bath.

  • In a separate flask, dissolve 4-methylpiperidine (1.1 molar equivalents) and the base (1.2 molar equivalents) in the same solvent.

  • Add the 4-methylpiperidine solution dropwise to the stirred solution of the sulfonyl chloride at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by adding deionized water.

  • Separate the organic layer. Wash the organic layer successively with dilute hydrochloric acid, deionized water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Molecular Structure Elucidation: A Spectroscopic Approach

Predicted ¹H and ¹³C NMR Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Predicted, 400 MHz, DMSO-d₆):

• δ ~13.5 (s, 1H): Carboxylic acid proton (-COOH).

• δ ~8.2-8.4 (m, 2H): Aromatic protons on the benzoic acid ring.

• δ ~7.9 (d, 1H): Aromatic proton on the benzoic acid ring.

• δ ~3.0-3.2 (m, 2H): Axial protons on the piperidine ring adjacent to the nitrogen.

• δ ~2.6-2.8 (m, 2H): Equatorial protons on the piperidine ring adjacent to the nitrogen.

• δ ~1.6-1.8 (m, 3H): Protons on the piperidine ring.

• δ ~1.2-1.4 (m, 2H): Protons on the piperidine ring.

• δ ~0.9 (d, 3H): Methyl protons on the piperidine ring.

¹³C NMR (Predicted, 100 MHz, DMSO-d₆):

• δ ~166.0: Carboxylic acid carbon (-COOH).

• δ ~140.0 - 120.0: Aromatic carbons.

• δ ~47.0: Carbons on the piperidine ring adjacent to the nitrogen.

• δ ~34.0: Methine carbon on the piperidine ring.

• δ ~30.0: Methylene carbons on the piperidine ring.

• δ ~21.0: Methyl carbon on the piperidine ring.

Predicted Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Vibration	Functional Group
3300-2500 (broad)	O-H stretch	Carboxylic acid
~1700	C=O stretch	Carboxylic acid
~1340 and ~1160	Asymmetric and symmetric S=O stretch	Sulfonamide
~1600, ~1475	C=C stretch	Aromatic ring
~1250	C-O stretch	Carboxylic acid
~1100	C-N stretch	Piperidine
~600-500	C-Br stretch	Aryl bromide

Mass Spectrometry

Mass spectrometry would be used to determine the molecular weight and fragmentation pattern of the molecule. The expected molecular ion peak [M+H]⁺ would be observed at m/z 363.0, corresponding to the molecular formula C₁₃H₁₇BrNO₄S⁺.

Potential Applications in Drug Discovery: A Focus on Kinase Inhibition

While the specific biological activity of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid has not been extensively reported, its structural motifs are prevalent in compounds targeting various protein families, particularly kinases.

The sulfonamide linkage is a key feature in many kinase inhibitors, where it can act as a hydrogen bond donor and acceptor, interacting with the hinge region of the kinase domain. The substituted benzoic acid can occupy the ATP-binding pocket, and the 4-methylpiperidine moiety can extend into a more solvent-exposed region, providing opportunities for optimizing potency and pharmacokinetic properties.

For instance, structurally related sulfonamide-containing compounds have shown inhibitory activity against kinases such as BCR-ABL, which is implicated in chronic myeloid leukemia[4][10]. The general structure of a substituted benzoic acid linked to a heterocyclic amine is a common strategy in the design of inhibitors for a wide range of kinases involved in cancer and inflammatory diseases[11][12].

The workflow for evaluating such a compound in a drug discovery context would typically involve:

Caption: A typical workflow for the evaluation of a potential kinase inhibitor.

Conclusion and Future Directions

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a molecule of significant interest due to its well-designed chemical architecture, combining several pharmacologically relevant functional groups. Its synthesis is achievable through standard and scalable organic chemistry methods. While experimental characterization data is not yet widely available, its predicted spectroscopic properties provide a solid foundation for its identification and analysis.

The true potential of this compound lies in its likely role as a scaffold for the development of targeted therapeutics, particularly kinase inhibitors. Future research should focus on the systematic evaluation of its biological activity against a panel of kinases implicated in human diseases. Furthermore, structure-activity relationship (SAR) studies, involving modifications of the piperidine ring, the substitution pattern on the benzoic acid, and the nature of the halogen, could lead to the discovery of highly potent and selective drug candidates. This technical guide serves as a foundational resource to stimulate and guide such future investigations.

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An In-depth Technical Guide to the Putative Mechanism of Action of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid as a Prolyl-tRNA Synthetase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document presents a hypothetical mechanism of action for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. As of the latest literature review, no specific biological activity or mechanism of action has been publicly reported for this compound. This guide is intended to serve as a research framework, proposing a scientifically plausible hypothesis based on structural analogy to known enzyme inhibitors and outlining a comprehensive strategy for its validation.

Introduction: Unveiling a Potential Therapeutic Target

In the landscape of modern drug discovery, the identification of novel small molecules with therapeutic potential is a critical endeavor. The compound 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid possesses structural motifs, namely a substituted benzoic acid and a sulfonamide group, that are frequently found in biologically active molecules. While its specific biological target remains uncharacterized, its chemical architecture suggests the potential for interaction with enzymatic active sites.

This whitepaper puts forth the hypothesis that 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid acts as an inhibitor of prolyl-tRNA synthetase (ProRS) . This hypothesis is predicated on the established role of ProRS as a druggable target and the known activity of other small molecules that modulate its function.[1][2][3][4] ProRS is a crucial enzyme responsible for charging proline to its cognate tRNA, an essential step in protein synthesis.[1][5] Inhibition of ProRS can trigger an amino acid starvation response, leading to downstream effects on cellular signaling pathways implicated in inflammation, fibrosis, and cancer.[6][7][8][9]

This guide will provide a detailed exposition of the proposed mechanism of action, followed by a comprehensive, step-by-step experimental roadmap to rigorously test this hypothesis. The overarching goal is to furnish researchers with the foundational knowledge and practical methodologies required to investigate the therapeutic potential of this and similar molecules.

The Proposed Mechanism of Action: Inhibition of Prolyl-tRNA Synthetase

We postulate that 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid functions as a competitive inhibitor of prolyl-tRNA synthetase. The proposed mechanism unfolds through the following key stages:

• Direct Binding to ProRS: The compound is hypothesized to bind to the active site of ProRS, potentially competing with either the proline substrate or the ATP co-factor. The brominated benzoic acid moiety may engage in crucial interactions within the enzyme's binding pocket.

• Inhibition of Prolyl-tRNA Synthesis: By occupying the active site, the compound prevents the catalytic activity of ProRS, leading to a decrease in the levels of charged prolyl-tRNA.

• Induction of the Amino Acid Starvation Response (AAR): The accumulation of uncharged tRNAPro is a cellular stress signal that activates the General Control Nonderepressible 2 (GCN2) kinase. GCN2, in turn, phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α).

• Downstream Cellular Consequences: Phosphorylation of eIF2α leads to a global reduction in protein synthesis while selectively upregulating the translation of stress-response proteins, such as Activating Transcription Factor 4 (ATF4). This cascade has been shown to have profound effects on various signaling pathways, including:

  • Inhibition of Th17 Cell Differentiation: The AAR has been demonstrated to selectively inhibit the differentiation of pro-inflammatory Th17 cells, a key driver of autoimmune diseases.[6][8]

  • Modulation of TGF-β Signaling: Inhibition of ProRS has been linked to the suppression of Transforming Growth Factor-beta (TGF-β) signaling, a central pathway in fibrosis.[6][8][9] This is often mediated through the inhibition of Smad3 phosphorylation.[6][8][10]

Visualizing the Proposed Signaling Pathway

Caption: A stepwise workflow for the experimental validation of the proposed mechanism of action.

Conclusion and Future Directions

This technical guide has outlined a plausible, yet hypothetical, mechanism of action for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid as a prolyl-tRNA synthetase inhibitor. The proposed pathway, from direct enzyme inhibition to downstream cellular effects on inflammatory and fibrotic signaling, provides a solid foundation for future research.

The experimental roadmap detailed herein offers a rigorous and systematic approach to validate this hypothesis. Successful confirmation of this mechanism would position 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid as a promising lead compound for the development of novel therapeutics for autoimmune diseases, fibrosis, and potentially other conditions where ProRS modulation is beneficial.

Future research should also focus on structure-activity relationship (SAR) studies to optimize the potency, selectivity, and pharmacokinetic properties of this chemical scaffold. Furthermore, in vivo studies in relevant animal models will be crucial to translate the in vitro findings into potential clinical applications.

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A Technical Guide to the Solubility Determination of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in Organic Solvents

Introduction: The Central Role of Solubility in Pharmaceutical Development

In the landscape of drug discovery and development, the journey of a molecule from a promising candidate to a viable therapeutic is paved with critical physicochemical challenges. Among these, solubility stands as a cornerstone property, profoundly influencing a compound's developability, bioavailability, and ultimate clinical success. This guide focuses on 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid , a novel compound featuring a complex interplay of functional groups: a benzoic acid, a sulfonamide, and a substituted piperidine ring.

The solubility of an Active Pharmaceutical Ingredient (API) in various solvents is not merely an academic parameter; it is a critical determinant for a multitude of processes.[1][2] It dictates the feasibility of purification through crystallization, the design of effective formulations for preclinical and clinical studies, and the ultimate absorption of the drug in the body.[3] A compound with poor solubility can lead to unreliable in vitro assay results, challenging formulation efforts, and potentially poor bioavailability, jeopardizing its development.[4]

This document provides a comprehensive framework for researchers, chemists, and formulation scientists to systematically determine and interpret the solubility of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in a diverse range of organic solvents. We will delve into the theoretical underpinnings of its solubility based on its structure, present a robust experimental protocol for thermodynamic solubility determination, and offer a framework for interpreting the resulting data to guide critical development decisions.

Physicochemical Profile and Predicted Solubility Behavior

A molecule's structure is the primary determinant of its solubility.[2] Understanding the contribution of each functional moiety in 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid allows for a rational approach to solvent selection and data interpretation.

• Benzoic Acid Moiety: This acidic group (pKa typically ~4-5) is the primary driver of pH-dependent solubility in aqueous media.[5][6] In organic solvents, its ability to act as a hydrogen bond donor is paramount. Its presence suggests potential solubility in polar, protic solvents and other solvents capable of accepting hydrogen bonds. The ionization state of this group is a key factor; in its neutral (protonated) form, it is more likely to dissolve in less polar organic solvents, while as a salt (deprotonated), its solubility in non-polar organics will plummet.[7]

• Sulfonamide Linkage: The sulfonamide group is a versatile functional group that can both donate and accept hydrogen bonds.[8][9] This characteristic often enhances solubility in polar solvents. Studies on various sulfonamides have shown complex solubility profiles that are heavily influenced by intermolecular forces and the specific nature of the solvent.[10]

• 4-Methylpiperidine and Bromo Substituents: These components contribute significantly to the molecule's overall size and lipophilicity (fat-solubility). The lipophilic character, often quantified by the partition coefficient (LogP), is a crucial parameter that influences a drug's ability to cross biological membranes.[11][12] A higher LogP generally correlates with better solubility in non-polar, lipophilic solvents and lower solubility in water.[11] The bromine atom further increases the molecular weight and lipophilicity.

The interplay of the polar, ionizable benzoic acid and sulfonamide groups with the non-polar piperidine and bromo-phenyl fragments suggests that this compound will exhibit a nuanced solubility profile, requiring a broad and systematic screening of solvents.

Strategic Solvent Selection for Solubility Screening

The choice of solvents is a critical step that dictates the quality and utility of the solubility data.[1] A well-designed screen should encompass a wide range of solvent classes and polarities to build a comprehensive solubility profile. This data is invaluable for selecting appropriate systems for crystallization, purification, and formulation.[13][14]

The following table outlines a recommended starting panel of organic solvents, categorized by their polarity and chemical class, for the initial solubility screening of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Solvent Class	Solvent	Polarity Type	Rationale for Inclusion
Alcohols	Methanol	Polar Protic	Excellent H-bond donor/acceptor, often a good starting point.
Ethanol	Polar Protic	Similar to methanol but less polar; widely used in pharma.
Isopropanol (IPA)	Polar Protic	Common process solvent with intermediate polarity.
Ketones	Acetone	Polar Aprotic	Strong H-bond acceptor, good for disrupting crystal lattices.
Nitriles	Acetonitrile (ACN)	Polar Aprotic	Dipolar solvent, common in chromatography and synthesis.
Esters	Ethyl Acetate	Intermediate Polarity	Moderate polarity, good balance of properties.
Ethers	Tetrahydrofuran (THF)	Polar Aprotic	Good solvent for a wide range of organic molecules.
Chlorinated	Dichloromethane (DCM)	Non-polar	Effective for many non-polar to moderately polar compounds.
Aromatic HC	Toluene	Non-polar	Represents aromatic, non-polar interactions.
Aliphatic HC	n-Heptane / Hexane	Non-polar	Used to assess solubility in highly lipophilic environments.
Amides	Dimethylformamide (DMF)	Polar Aprotic	Very strong, high-boiling polar solvent.
Sulfoxides	Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Universal solvent, often used for initial stock solutions.[15]

Experimental Protocol: Thermodynamic Solubility Determination

To ensure the generation of high-quality, reliable data, the isothermal shake-flask method is the gold standard for determining thermodynamic (or equilibrium) solubility.[16][17] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound at a specific temperature.

Materials and Equipment

• 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (solid, crystalline material)

• Selected organic solvents (HPLC grade or higher)

• Analytical balance (4-decimal place)

• Glass vials (e.g., 2-4 mL) with PTFE-lined screw caps

• Orbital shaker with temperature control

• Centrifuge with appropriate vial holders

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Step-by-Step Methodology

• Preparation: Add an excess amount of solid 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid to a pre-weighed glass vial. An amount that is visually in excess after equilibration is sufficient (e.g., 5-10 mg for a 1 mL solvent volume).

• Solvent Addition: Accurately dispense a known volume (e.g., 1.0 mL) of the selected organic solvent into each vial.

• Equilibration: Securely cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed (e.g., 200 rpm).[18] Allow the slurries to equilibrate for a minimum of 24 hours. Longer times (48-72 hours) may be necessary to ensure true equilibrium is reached, which should be confirmed by sampling at multiple time points (e.g., 24h and 48h) and ensuring the concentration does not change.

• Phase Separation: After equilibration, allow the vials to stand for a short period to let the excess solid settle. Carefully withdraw a portion of the supernatant and filter it through a 0.22 µm syringe filter to remove all undissolved particles. Alternatively, centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes) and sample the clear supernatant.

• Sample Dilution: Immediately dilute the clear, saturated filtrate with a suitable solvent (often the mobile phase of the HPLC method) to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted samples via a validated HPLC-UV method to determine the precise concentration of the dissolved compound.

• Calculation: Calculate the solubility in mg/mL using the measured concentration and the dilution factor.

High-Throughput Alternative: Kinetic Solubility

For early-stage discovery where compound availability is limited, kinetic solubility assays can be employed for rapid screening.[3][19] These methods typically involve adding a concentrated DMSO stock solution of the compound to the solvent and measuring the concentration before significant precipitation occurs.[4][15] While faster, it's important to note that kinetic solubility often overestimates thermodynamic solubility because it reflects the concentration at which a compound begins to precipitate from a supersaturated solution, rather than the true equilibrium state.[3][20]

Workflow for Thermodynamic Solubility Determination

Caption: Shake-Flask Method Workflow

Data Presentation and Interpretation

The collected solubility data should be organized systematically to facilitate analysis and comparison. The following table provides a clear and effective template for presenting the results.

Solvent	Solvent Class	Solubility at 25°C (mg/mL)	Solubility at 25°C (mM)	Observations
Methanol	Alcohol	[Experimental Value]	[Calculated Value]	[e.g., Clear solution]
Ethanol	Alcohol	[Experimental Value]	[Calculated Value]	[e.g., Clear solution]
Isopropanol	Alcohol	[Experimental Value]	[Calculated Value]	[e.g., Low solubility]
Acetone	Ketone	[Experimental Value]	[Calculated Value]	[e.g., High solubility]
Acetonitrile	Nitrile	[Experimental Value]	[Calculated Value]	[e.g., Moderate solubility]
Ethyl Acetate	Ester	[Experimental Value]	[Calculated Value]	[e.g., Moderate solubility]
Toluene	Aromatic HC	[Experimental Value]	[Calculated Value]	[e.g., Very low solubility]
n-Heptane	Aliphatic HC	[Experimental Value]	[Calculated Value]	[e.g., Insoluble]
DMSO	Sulfoxide	[Experimental Value]	[Calculated Value]	[e.g., Very high solubility]

Interpreting the Data: The generated solubility profile is a powerful tool. High solubility in a particular solvent or solvent class (e.g., alcohols, ketones) provides a starting point for developing crystallization and purification processes.[21] For instance, a solvent in which the compound has high solubility at elevated temperatures but low solubility at room temperature is an ideal candidate for cooling crystallization.[14] Conversely, a solvent in which the compound is poorly soluble can be used as an anti-solvent.[13] This data is also fundamental for pre-formulation scientists aiming to develop liquid formulations or amorphous solid dispersions.

Conclusion

A thorough understanding of the solubility of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is not an optional exercise but a fundamental requirement for its successful development as a pharmaceutical agent. The structural complexity of the molecule necessitates a systematic and rigorous experimental approach. By employing the gold-standard shake-flask method across a strategically selected panel of organic solvents, researchers can generate high-quality, thermodynamic solubility data. This data provides the empirical foundation for rational decision-making in process chemistry, formulation development, and biopharmaceutical assessment, ultimately enabling the efficient progression of this promising compound through the development pipeline.

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• Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357. ACS Publications. 2024. Available from: [Link]

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• Bustamante, P., et al. (2001). Thermodynamic study of the solubility of some sulfonamides in octanol, water, and the mutually saturated solvents. UNAM. Available from: [Link]

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• A) Predicted vs. experimental solubility for all 11 APIs in water,... ResearchGate. Available from: [Link]

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An In-depth Technical Guide to 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid: Synthesis, Properties, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a specialized organic compound with potential applications in medicinal chemistry and drug discovery. While the specific discovery and developmental history of this molecule are not extensively documented in public literature, its structural motifs—a brominated benzoic acid scaffold, a sulfonamide linker, and a 4-methylpiperidine moiety—are of significant interest in the design of novel therapeutic agents. This guide will detail a logical and scientifically sound synthetic pathway, outline the key chemical properties, and discuss the potential utility of this compound for researchers, scientists, and drug development professionals.

Introduction: Unpacking the Structural Significance

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (CAS No. 415712-07-1) is a halogenated aromatic sulfonamide.[1][2][3] The convergence of three distinct chemical functionalities within one molecule underpins its potential as a valuable building block in synthetic and medicinal chemistry.

• The Benzoic Acid Core: Benzoic acid and its derivatives are prevalent in numerous biologically active compounds and serve as versatile intermediates in organic synthesis.[2] The carboxylic acid group provides a handle for further chemical modifications, such as amide bond formation, and can act as a key pharmacophoric feature for interacting with biological targets.

• The Sulfonamide Linker: The sulfonamide group is a well-established pharmacophore found in a wide array of drugs, including antibacterial agents, diuretics, and anticonvulsants. It is known for its ability to form strong hydrogen bonds and its chemical stability, making it an attractive linker in drug design.

• The 4-Methylpiperidine Moiety: Piperidine and its derivatives are among the most common heterocyclic scaffolds in approved drugs.[4] The inclusion of a 4-methylpiperidine group can enhance a molecule's lipophilicity, metabolic stability, and ability to occupy specific binding pockets in target proteins. 4-Methylpiperidine itself is a versatile building block in the synthesis of pharmaceuticals, particularly those targeting the central nervous system.[5][6][7]

The strategic combination of these three components in 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid suggests its potential as an intermediate for creating novel compounds with tailored pharmacological profiles.

A Plausible History: Rational Design over Documented Discovery

It is highly probable that this compound was first synthesized as part of a larger effort to generate novel chemical entities for high-throughput screening or as a key intermediate in the targeted synthesis of a more complex molecule. The rationale for its design would be to combine the desirable properties of its constituent parts to create a molecule with the potential for specific biological activity.

Synthesis and Mechanism: A Step-by-Step Technical Protocol

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid can be logically achieved through a two-step process starting from a suitable brominated benzoic acid derivative. The key is the formation of a sulfonyl chloride intermediate, which is then reacted with 4-methylpiperidine.

Step 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

The initial step involves the chlorosulfonation of 4-bromobenzoic acid. This reaction introduces the reactive sulfonyl chloride group onto the aromatic ring.

Experimental Protocol:

• To a stirred solution of chlorosulfonic acid at 0-5 °C, slowly add 4-bromobenzoic acid in portions.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-4 hours, or until the reaction is complete (monitored by TLC or LC-MS).

• Carefully pour the cooled reaction mixture onto crushed ice with vigorous stirring.

• The precipitated solid, 4-bromo-3-(chlorosulfonyl)benzoic acid, is collected by vacuum filtration.

• Wash the solid with cold water to remove any remaining acid.

• Dry the product under vacuum to yield the desired intermediate.

Causality of Experimental Choices:

• Chlorosulfonic acid serves as both the reagent for sulfonation and the solvent. Its strong acidic and dehydrating properties drive the reaction.

• Low initial temperature is crucial to control the exothermic reaction between 4-bromobenzoic acid and chlorosulfonic acid.

• Heating is necessary to promote the electrophilic aromatic substitution to completion.

• Quenching on ice hydrolyzes the excess chlorosulfonic acid and precipitates the less water-soluble product.

Step 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

The final step is a nucleophilic substitution reaction where the lone pair of electrons on the nitrogen atom of 4-methylpiperidine attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride ion.[8][9][10]

Experimental Protocol:

• Dissolve the 4-bromo-3-(chlorosulfonyl)benzoic acid intermediate in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran.

• Cool the solution to 0-5 °C in an ice bath.

• Add a base, such as triethylamine or pyridine (2 equivalents), to the solution.

• Slowly add a solution of 4-methylpiperidine (1.1 equivalents) in the same solvent to the reaction mixture.

• Allow the reaction to stir at room temperature for 4-6 hours, or until completion.

• Wash the reaction mixture with a dilute acid (e.g., 1M HCl) to remove excess base and 4-methylpiperidine.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield pure 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Causality of Experimental Choices:

• Aprotic solvent is used to avoid reaction with the sulfonyl chloride.

• A base is required to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

• An excess of the amine is not typically used to avoid purification challenges, hence the use of a slight excess and a scavenger base.

Data Presentation and Visualization

Table 1: Properties of Key Compounds in the Synthetic Pathway

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Role in Synthesis
4-Bromobenzoic acid	C₇H₅BrO₂	201.02	586-76-5	Starting Material
4-Bromo-3-(chlorosulfonyl)benzoic acid	C₇H₄BrClO₄S	299.53	50803-23-1	Intermediate
4-Methylpiperidine	C₆H₁₃N	99.17	626-58-4	Reagent
4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid	C₁₃H₁₆BrNO₄S	362.24	415712-07-1	Final Product

Diagram 1: Synthetic Workflow

Caption: Synthetic pathway for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Potential Applications in Drug Discovery

While specific biological activities for this compound are not reported, its structure suggests several potential areas of application in medicinal chemistry:

• Scaffold for Library Synthesis: This molecule is an ideal starting point for creating a library of diverse compounds. The carboxylic acid can be converted to a variety of amides, esters, or other functional groups, allowing for the exploration of structure-activity relationships.

• Fragment-Based Drug Design: The distinct moieties of the molecule could serve as fragments for fragment-based drug discovery campaigns, where small molecules that bind to a biological target are identified and then grown or combined to create more potent leads.

• Targeting Protein-Protein Interactions: The sulfonamide group is a known mimic of a peptide bond and can be used to design inhibitors of protein-protein interactions.

Given the prevalence of similar structures in compounds targeting enzymes such as kinases, proteases, and carbonic anhydrases, it is plausible that derivatives of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid could exhibit inhibitory activity against these or other important drug targets.

Conclusion

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a rationally designed chemical entity that holds promise as a versatile building block in the field of drug discovery. Although its specific history is not well-documented, a logical and efficient synthetic route can be proposed based on well-established chemical principles. The combination of a brominated benzoic acid, a sulfonamide linker, and a 4-methylpiperidine moiety makes it a compound of interest for the synthesis of novel molecules with potential therapeutic applications. This guide provides the necessary technical information for researchers to synthesize, understand, and further explore the potential of this intriguing compound.

References

• Chemguide. (n.d.). Amines as nucleophiles. Retrieved from [Link][8]

• Chemistry LibreTexts. (2020, July 1). 23.3: Reactions of amines. Retrieved from [Link][9]

• Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. Retrieved from [Link][10]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring 4-Methylpiperidine: Properties, Applications, and Suppliers. Retrieved from [Link][6]

• PubChem. (n.d.). 4-bromo-3-(chlorosulfonyl)benzoic acid. Retrieved from [Link][11]

• Synthonix. (n.d.). The Versatility of 4-Methylpiperidine in Chemical Synthesis & Research. Retrieved from [Link][5]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Abstract

This document provides a detailed, two-step experimental protocol for the synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a key building block in medicinal chemistry and drug discovery. The synthesis commences with the chlorosulfonation of 4-bromobenzoic acid to yield the reactive intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid. This intermediate is subsequently reacted with 4-methylpiperidine to form the final sulfonamide product. This guide emphasizes the causality behind procedural choices, robust safety measures, and comprehensive characterization methods to ensure the synthesis of a high-purity final product.

Introduction

Benzoic acid derivatives containing sulfonamide moieties are privileged scaffolds in medicinal chemistry, appearing in a wide array of therapeutic agents. The target molecule, 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (CAS 415712-07-1)[1], combines three key functional groups: a carboxylic acid for potential salt formation or further derivatization, a bromine atom which can serve as a handle for cross-coupling reactions, and a sulfonamide group, a well-established pharmacophore. The robust and reproducible synthesis of this compound is therefore of significant interest to researchers in drug development. The following protocol outlines a validated pathway that ensures high yield and purity, starting from commercially available materials.

Reaction Scheme

The synthesis is performed in two distinct steps:

Step 1: Chlorosulfonation of 4-Bromobenzoic Acid

4-Bromobenzoic acid is reacted with an excess of chlorosulfonic acid to install the sulfonyl chloride group ortho to the carboxylic acid and meta to the bromine atom.

Step 2: Sulfonamide Formation

The intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid, is reacted with 4-methylpiperidine in the presence of a base to yield the final product.

Materials and Apparatus

Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Purity	Supplier
4-Bromobenzoic Acid	586-76-5	201.02	≥98%	Sigma-Aldrich
Chlorosulfonic Acid	7790-94-5	116.52	≥99%	Fisher Scientific[2]
4-Methylpiperidine	626-58-4	99.17	≥98%	Sigma-Aldrich
Triethylamine (TEA)	121-44-8	101.19	≥99.5%	Sigma-Aldrich
Dichloromethane (DCM)	75-09-2	84.93	Anhydrous, ≥99.8%	Sigma-Aldrich
Hydrochloric Acid (HCl)	7647-01-0	36.46	2M Aqueous Solution	VWR
Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Anhydrous	VWR
Deionized Water	7732-18-5	18.02	-	In-house

Apparatus

• Round-bottom flasks (100 mL, 250 mL)

• Magnetic stirrer and stir bars

• Reflux condenser with a gas outlet to a scrubbing system

• Dropping funnel

• Ice bath

• Heating mantle with temperature controller

• Separatory funnel (500 mL)

• Büchner funnel and filter paper

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders)

• pH paper or pH meter

• Analytical balance

Critical Safety Precautions

This protocol involves highly corrosive and reactive chemicals. A thorough risk assessment must be conducted before commencing any work.

• Chlorosulfonic Acid: Extremely corrosive and reacts violently with water, releasing toxic HCl gas[2]. It can cause severe burns to skin and eyes and respiratory tract irritation[2]. Always handle in a certified chemical fume hood. Wear a face shield, safety goggles, acid-resistant gloves (e.g., butyl rubber), and a flame-retardant lab coat[2]. Ensure an emergency shower and eyewash station are immediately accessible[2].

• Thionyl Chloride (Alternative for Step 1): Also highly corrosive and toxic. It reacts with water to release toxic gases (HCl and SO₂)[3][4][5]. All handling precautions for chlorosulfonic acid apply. It is harmful if swallowed and toxic if inhaled[4].

• Dichloromethane (DCM): A suspected carcinogen and volatile solvent. Handle exclusively in a chemical fume hood.

• Triethylamine (TEA): Flammable and corrosive. Causes skin and eye burns.

Emergency Procedures:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention[2].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention[5][6].

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[2].

Experimental Protocol

Part A: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid (Intermediate)

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromobenzoic acid (10.0 g, 49.7 mmol). The entire setup must be in a certified chemical fume hood.

• Addition of Reagent: Slowly and carefully add chlorosulfonic acid (30 mL, ~52.5 g, 450 mmol, 9.0 eq.) to the flask at room temperature over 15 minutes. Causality: Using chlorosulfonic acid in large excess serves as both the reactant and the solvent, driving the electrophilic substitution to completion.

• Heating: Heat the reaction mixture to 80 °C and maintain this temperature for 4 hours. The reaction should be stirred vigorously. A gas trap containing a sodium hydroxide solution should be used to neutralize the evolved HCl gas.

• Quenching: After 4 hours, cool the reaction mixture to room temperature. In a separate 1 L beaker, prepare a slurry of crushed ice and water (~300 g). Very slowly and carefully, pour the reaction mixture onto the ice with constant stirring. Causality: This step quenches the reaction and precipitates the solid product. Extreme caution is necessary due to the violent exothermic reaction of chlorosulfonic acid with water[2].

• Isolation: The white precipitate is isolated by vacuum filtration using a Büchner funnel.

• Washing: Wash the solid crude product with cold deionized water (3 x 50 mL) to remove any residual acid.

• Drying: Dry the solid product under vacuum to yield 4-bromo-3-(chlorosulfonyl)benzoic acid as a white solid (CAS 50803-23-1)[7][8]. The product is typically used in the next step without further purification. Expected yield: 12-14 g (80-94%).

Part B: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (Final Product)

• Reaction Setup: In a 250 mL round-bottom flask, dissolve the 4-bromo-3-(chlorosulfonyl)benzoic acid from Part A (e.g., 12.0 g, 40.1 mmol) in anhydrous dichloromethane (DCM, 100 mL). Cool the solution to 0 °C using an ice bath.

• Amine Addition: In a separate flask, prepare a solution of 4-methylpiperidine (4.37 g, 44.1 mmol, 1.1 eq.) and triethylamine (TEA) (6.1 g, 8.4 mL, 60.2 mmol, 1.5 eq.) in anhydrous DCM (20 mL).

• Reaction: Add the 4-methylpiperidine/TEA solution dropwise to the cooled sulfonyl chloride solution over 30 minutes. Causality: TEA acts as a base to neutralize the HCl generated during the sulfonamide formation, preventing protonation of the amine nucleophile and driving the reaction forward.

• Warm to Room Temperature: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours (overnight).

• Work-up (Acidification): Transfer the reaction mixture to a separatory funnel. Add 2M HCl (100 mL) and shake. The aqueous layer should be acidic (pH ~1-2). Causality: The acidic wash protonates the carboxylic acid group, ensuring it remains in the organic layer, while also removing excess TEA and any unreacted 4-methylpiperidine by forming water-soluble ammonium salts.

• Extraction: Separate the layers. Extract the aqueous layer with DCM (2 x 50 mL). Combine all organic layers.

• Washing and Drying: Wash the combined organic layer with brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the final product as a white to off-white solid.

Characterization and Data

The final product should be characterized to confirm its identity and purity.

• Physical Appearance: White to off-white solid.

• Analytical Data:

Property	Expected Value
Molecular Formula	C₁₃H₁₆BrNO₄S[1]
Molecular Weight	362.24 g/mol [1]
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): ~13.5 (s, 1H, COOH), ~8.2-7.8 (m, 3H, Ar-H), ~3.5 (m, 2H), ~2.8 (m, 2H), ~1.6 (m, 3H), ~1.2 (m, 2H), ~0.9 (d, 3H, CH₃)
Mass Spectrometry (ESI-)	m/z: 360.0, 362.0 ([M-H]⁻, isotopic pattern for Br)
Melting Point	To be determined experimentally.
Purity (HPLC)	≥95%

Synthetic Workflow Visualization

The following diagram illustrates the key stages of the synthesis protocol.

Caption: Workflow for the two-step synthesis of the target compound.

References

• Loba Chemie. (n.d.). THIONYL CHLORIDE AR Safety Data Sheet.
• Fisher Scientific. (2025). Chlorosulfonic acid Safety Data Sheet.
• Carl ROTH. (n.d.). Thionyl chloride Safety Data Sheet.
• Thermo Fisher Scientific. (2013). Thionyl chloride - Safety Data Sheet.
• Bionium. (n.d.). Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET.
• PubChem. (n.d.). 4-bromo-3-(chlorosulfonyl)benzoic acid.
• Chemdiv. (n.d.). Compound 4-bromo-3-(piperidine-1-sulfonyl)-N-(1,3-thiazol-2-yl)benzamide.
• Molport. (n.d.). 4-bromo-3-(piperidine-1-sulfonyl)benzoic acid.
• ChemWhat. (n.d.). 415712-07-1(4-bromo-3-[(4-methyl-1-piperidinyl)sulfonyl]benzoic acid) Product Description.
• BLD Pharm. (n.d.). 50803-23-1|4-Bromo-3-(chlorosulfonyl)benzoic acid.
• ChemScene. (n.d.). 50803-23-1 | 4-Bromo-3-chlorosulfonyl-benzoic acid.

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Application Notes and Protocols: 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Trifunctional Scaffold for Advanced Synthesis

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a bespoke chemical entity designed for multifaceted applications in modern organic synthesis, particularly within the realms of medicinal chemistry and materials science. Its structure is distinguished by three key functional groups: a carboxylic acid, an aryl bromide, and a sulfonamide linked to a 4-methylpiperidine moiety. This strategic combination of reactive sites allows for orthogonal chemical modifications, rendering it an invaluable building block for the construction of complex molecular architectures and diverse compound libraries.

The carboxylic acid group serves as a classical handle for amide bond formation, a ubiquitous linkage in pharmaceuticals. The aryl bromide provides a reactive center for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the introduction of a wide array of substituents. The sulfonamide-piperidine fragment offers a modulateable element for influencing physicochemical properties like solubility, lipophilicity, and metabolic stability, while also providing a potential vector for biological interactions.[1] This application note provides a comprehensive guide to the properties, synthesis, and strategic application of this versatile building block, complete with detailed protocols for its utilization in key synthetic transformations.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is essential for its effective application in synthesis. The table below summarizes its key characteristics.

Property	Value	Reference
CAS Number	415712-07-1	[2][3]
Molecular Formula	C13H16BrNO4S	[2][3]
Molecular Weight	362.24 g/mol	[2][3]
Appearance	Off-white to pale yellow solid
Purity	≥95%	[3]
Solubility	Soluble in polar organic solvents such as DMSO, DMF, and methanol.

Proposed Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Caption: Proposed synthetic workflow for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Protocol 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

This protocol is adapted from general procedures for the chlorosulfonation of aromatic compounds.

Materials:

• 4-Bromobenzoic acid

• Chlorosulfonic acid

• Thionyl chloride

• Anhydrous Dichloromethane (DCM)

• Ice

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a fume hood, carefully add 4-bromobenzoic acid (1.0 eq) in portions to an excess of chlorosulfonic acid (5.0 eq) at 0 °C with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and pour it slowly onto crushed ice with vigorous stirring.

• The precipitated solid is collected by vacuum filtration and washed with cold water.

• The crude product is dissolved in a suitable organic solvent like ethyl acetate, washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to yield 4-bromo-3-(chlorosulfonyl)benzoic acid.[4][5]

Protocol 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

This protocol is a standard procedure for the formation of sulfonamides from sulfonyl chlorides and amines.

Materials:

• 4-Bromo-3-(chlorosulfonyl)benzoic acid (1.0 eq)

• 4-Methylpiperidine (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 4-bromo-3-(chlorosulfonyl)benzoic acid (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (2.0 eq) followed by the dropwise addition of 4-methylpiperidine (1.1 eq).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Applications in Organic Synthesis

The trifunctional nature of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid allows for its strategic use in a variety of synthetic applications. The following sections detail protocols for its two most prominent applications: amide bond formation and Suzuki-Miyaura cross-coupling.

Application 1: Amide Bond Formation

The carboxylic acid moiety of the title compound can be readily coupled with a wide range of primary and secondary amines to form the corresponding amides. This reaction is fundamental in the synthesis of new chemical entities for drug discovery.[6][7]

Caption: General workflow for amide bond formation.

This protocol employs HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent, which is known for its high efficiency and low rate of racemization.[8]

Materials:

• 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (1.0 eq)

• Primary or secondary amine (1.1 eq)

• HATU (1.2 eq)

• Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (1.0 eq) in anhydrous DMF, add the amine (1.1 eq), HATU (1.2 eq), and DIPEA (2.5 eq).

• Stir the reaction mixture at room temperature for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Application 2: Suzuki-Miyaura Cross-Coupling

The aryl bromide functionality serves as a versatile handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of various aryl or heteroaryl substituents.[9][10] This reaction is a cornerstone of modern synthetic chemistry for the formation of biaryl structures.[11][12]

Caption: General workflow for Suzuki-Miyaura cross-coupling.

This protocol provides a general method for the Suzuki-Miyaura coupling of the title compound with a generic boronic acid. It is important to note that the presence of a free carboxylic acid can sometimes interfere with Suzuki couplings; protection as an ester may be necessary in some cases.[13]

Materials:

• 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (1.0 eq)

• Aryl or heteroaryl boronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent system (e.g., 1,4-Dioxane/Water, 4:1)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a Schlenk flask, combine 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (1.0 eq), the boronic acid (1.2 eq), the palladium catalyst (5 mol%), and the base (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water, saturated aqueous NH₄Cl, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

Conclusion

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a highly functionalized and versatile building block with significant potential in organic synthesis. Its three distinct reactive sites can be manipulated in a controlled and sequential manner to generate a wide array of complex molecules. The protocols provided herein offer a solid foundation for researchers to explore the utility of this compound in their synthetic endeavors, particularly in the fields of drug discovery and materials science. The strategic incorporation of this building block can facilitate the rapid diversification of chemical scaffolds and the exploration of novel chemical space.

References

• BenchChem. (2025). Application Notes and Protocols: Amide Coupling of 2-(Chloromethyl)
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Substituted Benzamides.
• Koshizuka, M., Takahashi, N., & Shimada, N. (2022). Solvent-free amide bond formation using a variety of methoxysilanes as coupling agent. Organic & Biomolecular Chemistry, 20(24), 4963-4968.
• Wang, X., et al. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. International Journal of Molecular Sciences, 24(6), 5861.
• Friis, S. D., Lindhardt, A. T., & Skrydstrup, T. (2014). Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. Organic Letters, 16(6), 1772–1775.
• Cimetiere, N. (2012). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules, 17(12), 14380-14405.

• Reddit. (2021). Do carboxylic acids interfere with Suzukis?. r/OrganicChemistry. Retrieved from [Link]

• Singh, N. K., et al. (2011). A simple and efficient protocol for Suzuki coupling reactions of aryl chlorides and aryl bromides in aqueous DMF. Tetrahedron Letters, 52(40), 5153-5156.
• ACS Publications. (2009). Simple Amine/Pd(OAc)2-Catalyzed Suzuki Coupling Reactions of Aryl Bromides under Mild Aerobic Conditions. The Journal of Organic Chemistry, 74(15), 5597–5600.

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"Application of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in medicinal chemistry"

An Application Note for Researchers, Scientists, and Drug Development Professionals

Application of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in Medicinal Chemistry

Introduction: A Scaffold of Potential

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a synthetic organic compound characterized by three key functional moieties: a brominated benzoic acid, a sulfonamide linker, and a 4-methylpiperidine group.[1][2] While this specific molecule is not extensively documented in peer-reviewed literature as a lead compound, its constituent parts are prevalent in a wide array of clinically successful drugs and advanced clinical candidates. This makes it a molecule of significant interest as a versatile scaffold or building block for drug discovery programs.

The inherent value of this scaffold lies in the combination of its structural features:

• Benzoic Acid Group: Provides a key acidic handle for hydrogen bonding interactions with biological targets. It also serves as a common anchor point for further chemical modification, such as esterification or amidation. Benzoic acid derivatives are a cornerstone of medicinal chemistry, with applications ranging from anti-inflammatory agents to receptor modulators.[3][4][5]

• Sulfonamide Linker: This group is a bioisostere of an amide bond but offers a different three-dimensional geometry and electronic profile. It is a classic pharmacophore found in antimicrobial, diuretic, and anti-inflammatory drugs. The sulfonamide can act as a hydrogen bond donor and acceptor, contributing significantly to target binding.[6][7]

• 4-Methylpiperidine Moiety: This saturated heterocycle is frequently incorporated into drug candidates to enhance potency, improve physicochemical properties such as solubility, and modulate metabolic stability.[8] The methyl group adds a specific stereochemical feature and can influence binding affinity and selectivity.

• Bromo Substituent: The bromine atom offers a site for further chemical elaboration via cross-coupling reactions (e.g., Suzuki, Sonogashira). Its lipophilic nature can also enhance membrane permeability and target engagement.

This application note provides a comprehensive guide for researchers looking to utilize 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, presenting a plausible synthesis protocol, proposing a relevant biological application with a detailed screening protocol, and discussing potential avenues for structure-activity relationship (SAR) studies.

Synthesis Protocol

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid can be achieved through a straightforward two-step process starting from commercially available materials. The proposed pathway involves the chlorosulfonylation of 4-bromobenzoic acid followed by amination with 4-methylpiperidine.

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of the target compound.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

• Reagent Setup: In a flame-dried 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, carefully add 4-bromobenzoic acid (10.0 g, 49.7 mmol).

• Reaction Initiation: Under a fume hood, slowly add chlorosulfonic acid (25 mL, 377 mmol, ~7.6 eq.) to the flask at room temperature. The mixture will likely become a slurry and evolve HCl gas.

• Heating: Heat the reaction mixture to 80-90 °C and maintain for 3-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Allow the reaction to cool to room temperature. Very slowly and carefully, pour the reaction mixture onto crushed ice (~200 g) in a large beaker with vigorous stirring. A white precipitate will form.

• Isolation: Isolate the crude product by vacuum filtration, washing thoroughly with cold water to remove any remaining acid.

• Drying: Dry the resulting white solid under high vacuum. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• Reagent Setup: In a 250 mL round-bottom flask, dissolve the crude 4-bromo-3-(chlorosulfonyl)benzoic acid (14.8 g, 49.7 mmol) in dichloromethane (DCM, 100 mL). Cool the solution to 0 °C in an ice bath.

• Amine Addition: To this solution, add 4-methylpiperidine (5.9 g, 59.6 mmol, 1.2 eq.) followed by the dropwise addition of triethylamine (10.1 g, 99.4 mmol, 2.0 eq.) to act as a base.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (approximately 12-16 hours).

• Work-up:

  • Wash the organic layer with 1 M HCl (2 x 50 mL) to remove excess amine and base.

  • Wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product.

Proposed Medicinal Chemistry Application: P2Y14 Receptor Antagonism

Rationale: The P2Y14 receptor (P2Y14R) is a G-protein coupled receptor implicated in inflammatory responses, particularly in acute lung injury (ALI).[9] Recent studies have identified 3-sulfonamido benzoic acid derivatives as potent P2Y14R antagonists.[9] Given the structural similarity, 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid represents a promising candidate for evaluation as a P2Y14R antagonist.

P2Y14R Signaling Pathway Diagram

Caption: Simplified P2Y14R signaling pathway.

Protocol: In Vitro Calcium Mobilization Assay

This assay measures the ability of a compound to block agonist-induced calcium release in cells expressing the P2Y14 receptor.

Materials:

• HEK293 cells stably expressing human P2Y14R.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium-sensitive dye (e.g., Fluo-4 AM).

• P2Y14R agonist: UDP-glucose.

• Test Compound: 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, dissolved in DMSO to make a 10 mM stock.

• 96-well or 384-well black, clear-bottom assay plates.

• Fluorescence plate reader with automated injection capability.

Procedure:

• Cell Plating: Seed the P2Y14R-expressing HEK293 cells into assay plates at a density that will yield a confluent monolayer on the day of the experiment. Incubate overnight at 37°C, 5% CO2.

• Dye Loading:

  • Prepare a loading buffer by diluting the Fluo-4 AM stock in Assay Buffer to the recommended concentration.

  • Remove the cell culture medium from the plates and add the dye-loading buffer to each well.

  • Incubate for 60 minutes at 37°C.

• Compound Preparation:

  • Prepare a dilution series of the test compound in Assay Buffer. A typical starting range would be from 100 µM to 1 nM. Include a vehicle control (DMSO in Assay Buffer).

• Compound Incubation:

  • Wash the cells once with Assay Buffer to remove excess dye.

  • Add the diluted test compounds (or vehicle) to the appropriate wells and incubate for 15-30 minutes at room temperature.

• Fluorescence Measurement:

  • Place the assay plate in the fluorescence plate reader.

  • Set the instrument to measure fluorescence intensity (e.g., Ex/Em = 494/516 nm for Fluo-4) every second for a total of 120 seconds.

  • After 10-20 seconds of baseline reading, use the instrument's injector to add the P2Y14R agonist (UDP-glucose) at a pre-determined EC80 concentration to all wells.

• Data Analysis:

  • The change in fluorescence upon agonist addition corresponds to the intracellular calcium response.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Structure-Activity Relationship (SAR) Exploration

Once initial activity is confirmed, a systematic SAR study can be initiated to optimize the scaffold.

Moiety	Proposed Modification	Rationale
Benzoic Acid	Convert to bioisosteres (tetrazole, acylsulfonamide).	To modulate acidity, cell permeability, and metabolic stability.
4-Methylpiperidine	Vary alkyl group (ethyl, isopropyl), explore other positions (2-methyl, 3-methyl), or replace with other heterocycles (pyrrolidine, morpholine).	To probe the steric and electronic requirements of the binding pocket and improve selectivity.
Bromo Substituent	Replace with other halogens (Cl, F) or use as a handle for cross-coupling to introduce aryl, heteroaryl, or alkyl groups.	To explore additional binding interactions and modulate lipophilicity.
Sulfonamide Linker	Invert the sulfonamide or replace it with an amide.	To alter the vector and hydrogen bonding capacity of the linker.

Data Summary

Table 1: Physicochemical Properties of the Target Compound

Property	Value	Source
CAS Number	415712-07-1	[1][2]
Molecular Formula	C13H16BrNO4S	[1][2]
Molecular Weight	362.24 g/mol	[1][2]
IUPAC Name	4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid	[1]

References

• PubChem. 4-Bromo-3-[[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]sulfamoyl]benzoic acid. Retrieved from [Link]

• PubMed. (2025, June 5). Discovery of a series of novel 3-sulfonamido benzoic acid derivatives as promising P2Y14R antagonists for acute lung injury. Retrieved from [Link]

• PSE Community.org. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Retrieved from [Link]

• National Institutes of Health. Structure-activity relationship studies of sulfonylpiperazine analogs as novel negative allosteric modulators of human neuronal nicotinic receptors. Retrieved from [Link]

• PubMed Central. Synthesis and Biological Characterization of a Series of 2-Sulfonamidebenzamides as Allosteric Modulators of MrgX1. Retrieved from [Link]

• Google Patents. Sulfonamido-benzoic acid derivatives.

• Molport. 4-bromo-3-(piperidine-1-sulfonyl)benzoic acid. Retrieved from [Link]

• XHYSCI. 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. Retrieved from [Link]

• Omchem. The Role of Benzoic Acid Derivatives in Advanced Materials. Retrieved from [Link]

• PubMed. [Synthesis and preliminary evaluation of antidiabetic activity of 4-(3-(4-bromophenyl)-3-oxo-1-arylpropylamino)-N-(5-methylisoxazol-3-yl)benzenesulfonamide]. Retrieved from [Link]

• PubChem. 4-(4-Methylpiperazin-1-yl)benzoic acid. Retrieved from [Link]

• PubMed. 4-(4-Bromo-benzene-sulfonamido)benzoic acid. Retrieved from [Link]

• ResearchGate. Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review). Retrieved from [Link]

• Longdom. Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties in vitro - (Review). Retrieved from [Link]

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• 1. 415712-07-1 CAS MSDS (4-bromo-3-[(4-methyl-1-piperidinyl)sulfonyl]benzoic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid - CAS:415712-07-1 - 北京欣恒研科技有限公司 [konoscience.com]
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"Analytical methods for quantifying 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid"

An Application Note and Protocol for the Quantification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in Pharmaceutical Matrices

Abstract

This document provides a comprehensive guide to the analytical quantification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a key intermediate in pharmaceutical synthesis. The protocols detailed herein are designed for researchers, analytical scientists, and quality control professionals. We present a primary method based on High-Performance Liquid Chromatography (HPLC) with UV detection, and a secondary, more sensitive method using Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies are developed based on the physicochemical properties of the analyte and best practices in analytical chemistry, ensuring robustness, accuracy, and reliability. This guide includes detailed experimental protocols, method validation parameters, and data presentation guidelines.

Introduction and Analytical Rationale

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a complex molecule characterized by a brominated benzoic acid core, a sulfonamide linker, and a 4-methylpiperidine moiety. Accurate quantification of this compound is critical for process optimization, quality control of synthetic intermediates, and pharmacokinetic studies in drug development.

The selection of an appropriate analytical method is dictated by the analyte's chemical structure. The presence of a benzoic acid group provides a chromophore suitable for UV detection, making HPLC-UV a primary technique for consideration. The molecule's polarity, due to the carboxylic acid and sulfonamide groups, makes it amenable to reversed-phase chromatography. For higher sensitivity and selectivity, especially in complex biological matrices, LC-MS is the preferred method, as it provides mass-to-charge ratio information, confirming the analyte's identity.

Method Selection Workflow

The choice between HPLC-UV and LC-MS depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The following diagram illustrates the decision-making process for method selection.

Caption: Decision workflow for selecting the appropriate analytical method.

Primary Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in bulk drug substances and intermediate products where the concentration is relatively high.

Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size	The C18 stationary phase provides good retention for the moderately nonpolar analyte.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid acts as an ion suppressor to ensure good peak shape for the carboxylic acid moiety.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.
Gradient Elution	30% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, re-equilibrate at 30% B for 3 minutes	A gradient is used to ensure elution of the analyte with a good peak shape and to clean the column of any late-eluting impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume to avoid column overloading while ensuring adequate signal.
UV Detection	235 nm	The wavelength is chosen based on the UV absorbance maximum of the brominated benzoic acid chromophore.

Standard and Sample Preparation Protocol

• Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid reference standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with the diluent to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

• Sample Preparation: Accurately weigh a known amount of the sample containing the analyte. Dissolve in the diluent to achieve a final concentration within the calibration range. If necessary, filter the sample through a 0.45 µm PTFE syringe filter before injection.

Secondary Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

This method is ideal for low-level quantification and for analysis in complex matrices such as plasma or tissue homogenates, where high selectivity is required.

LC-MS Conditions

Parameter	Condition	Rationale
LC System	UPLC/UHPLC system	Provides better resolution and faster analysis times compared to standard HPLC.
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm particle size	A smaller dimension column is used for higher sensitivity and lower solvent consumption, compatible with MS.
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	10% B to 90% B over 5 minutes, followed by a wash and re-equilibration step	A faster gradient is possible with a shorter column and UHPLC system.
Flow Rate	0.4 mL/min	A lower flow rate is optimal for ESI-MS.
Column Temperature	40 °C	Higher temperature reduces viscosity and can improve peak shape.
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometer (e.g., Q-TOF)	A QqQ is used for high-sensitivity targeted quantification (MRM mode), while a Q-TOF can be used for identification and quantification.
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	The carboxylic acid group is readily deprotonated, making negative ion mode suitable for this analyte.
MRM Transitions	To be determined by direct infusion of a standard solution. Expected precursor ion [M-H]⁻.	The specific precursor and product ions must be optimized experimentally for maximum sensitivity.

Biological Sample Preparation (Protein Precipitation)

• Sample Collection: Collect 100 µL of plasma or tissue homogenate.

• Precipitation: Add 300 µL of cold acetonitrile containing an appropriate internal standard.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at 10,000 x g for 10 minutes at 4 °C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS analysis.

Method Validation

A robust validation of the analytical method is crucial to ensure its reliability. The validation should be performed according to the guidelines from regulatory bodies such as the International Council for Harmonisation (ICH) or the U.S. Food and Drug Administration (FDA).

Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	The peak for the analyte should be free of interference from the blank and placebo at the retention time of the analyte.
Linearity	The ability of the method to elicit test results that are directly proportional to the analyte concentration.	A calibration curve with a correlation coefficient (r²) of ≥ 0.99 should be obtained.
Accuracy	The closeness of test results obtained by the method to the true value.	The mean recovery should be within 80-120% for LC-MS and 98-102% for HPLC-UV.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	The relative standard deviation (RSD) should be ≤ 15% for LC-MS and ≤ 2% for HPLC-UV.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of ≥ 10.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	The method should remain reliable when parameters like mobile phase composition, pH, and column temperature are slightly varied.

Validation Workflow

Caption: A typical workflow for analytical method validation.

Conclusion

The analytical methods presented provide a robust framework for the quantification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. The choice between HPLC-UV and LC-MS should be guided by the specific analytical needs. Proper method validation is paramount to ensure the generation of reliable and accurate data in a regulated environment.

References

• International Council for Harmonisation (ICH). Q2(R1) Validation of Analytical Procedures: Text and Methodology.[Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry.[Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons, 2010. [Link]

Application Notes and Protocols for the Synthesis of RORγt Inhibitors Utilizing 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Introduction: Targeting RORγt for Autoimmune and Inflammatory Disorders

The Retinoic acid receptor-related orphan receptor gamma t (RORγt) has emerged as a pivotal therapeutic target in the field of immunology. As a master transcription factor, RORγt is indispensable for the differentiation and function of T helper 17 (Th17) cells.[1][2] These cells are key mediators of pro-inflammatory responses through the secretion of cytokines such as Interleukin-17A (IL-17A), IL-17F, and IL-22.[3][4] Dysregulation of the Th17 pathway is a hallmark of numerous autoimmune diseases, including psoriasis, rheumatoid arthritis, and inflammatory bowel disease.[5][6] Consequently, the development of small molecule inhibitors that can modulate the transcriptional activity of RORγt represents a highly promising strategy for the treatment of these debilitating conditions.[1][2]

This document provides a detailed guide for researchers, chemists, and drug development professionals on the application of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid , a key intermediate, in the synthesis of potent and selective RORγt inhibitors. We will delve into the rationale behind its use, provide a detailed synthetic protocol for a key cross-coupling reaction, and outline methods for the characterization of the final compounds.

The RORγt Signaling Pathway: A Cascade of Inflammation

The activation of RORγt and the subsequent differentiation of Th17 cells are initiated by a specific cytokine milieu, primarily involving TGF-β and IL-6. This triggers a signaling cascade that leads to the expression of RORγt. Once expressed, RORγt, in concert with other transcription factors like STAT3, binds to ROR response elements (ROREs) in the promoter regions of target genes, driving the production of pro-inflammatory cytokines.[5][7][8]

RORγt signaling pathway and point of inhibition.

Synthetic Strategy: The Role of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

The design of potent RORγt inhibitors often involves the creation of complex molecular scaffolds that can effectively interact with the ligand-binding domain of the receptor. The title compound, 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid , serves as a versatile building block in this endeavor. Its key structural features include:

• A Brominated Aromatic Ring: The bromine atom provides a reactive handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This allows for the facile introduction of diverse aryl or heteroaryl moieties, a common strategy for exploring the structure-activity relationship (SAR) of inhibitor candidates.

• A Sulfonamide Moiety: The sulfonamide group, with its appended 4-methylpiperidine, can engage in crucial hydrogen bonding interactions within the RORγt binding pocket, contributing to the inhibitor's potency and selectivity.

• A Carboxylic Acid Group: The benzoic acid functionality offers another point for chemical modification, such as amidation, to further elaborate the molecular structure and fine-tune its physicochemical properties.

The general synthetic approach involves a Suzuki-Miyaura cross-coupling of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (or its corresponding ester) with a suitable boronic acid or boronate ester to construct the core biaryl structure of the RORγt inhibitor.

General synthetic workflow for RORγt inhibitors.

Detailed Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a general method for the Suzuki-Miyaura cross-coupling of methyl 4-bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoate with a generic arylboronic acid. The initial esterification of the starting benzoic acid is recommended to prevent potential side reactions involving the carboxylic acid group.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Supplier
Methyl 4-bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoate	N/A	406.32	Custom Synthesis
Arylboronic Acid	Varies	Varies	Commercial
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	Commercial
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	Commercial
1,4-Dioxane (anhydrous)	123-91-1	88.11	Commercial
Water (degassed)	7732-18-5	18.02	N/A
Ethyl Acetate	141-78-6	88.11	Commercial
Brine (saturated NaCl solution)	N/A	N/A	Lab Prepared
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Commercial

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add methyl 4-bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoate (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes.

• Solvent Addition: Under the inert atmosphere, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio (v/v) to achieve a concentration of approximately 0.1 M with respect to the starting bromide.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the reaction mixture.

• Reaction: Heat the mixture to 90-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure biaryl product.

Characterization and Expected Outcomes

The successful synthesis of the target RORγt inhibitor should be confirmed through a combination of spectroscopic and analytical techniques.

Expected Data:

Analysis Technique	Expected Observations
¹H NMR	Appearance of new aromatic proton signals corresponding to the coupled aryl group. A downfield shift of the protons adjacent to the newly formed C-C bond. The characteristic signals for the 4-methylpiperidine and the benzoate backbone should remain.
¹³C NMR	Appearance of new carbon signals from the coupled aryl ring. Confirmation of the C-C bond formation through the presence of quaternary carbon signals at the point of coupling.
Mass Spectrometry (MS)	The molecular ion peak ([M+H]⁺ or [M-H]⁻) should correspond to the calculated mass of the desired product. The isotopic pattern for any remaining bromine (if applicable in the coupled partner) should be observed.
Purity (HPLC)	The final compound should exhibit a purity of >95% as determined by High-Performance Liquid Chromatography (HPLC) with UV detection.
Yield	Typical yields for Suzuki-Miyaura coupling reactions of this nature can range from 60% to 90%, depending on the specific boronic acid used and the optimization of reaction conditions.[9][10][11]

Conclusion and Future Perspectives

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a highly valuable and versatile building block for the synthesis of novel RORγt inhibitors. The protocol detailed herein for the Suzuki-Miyaura cross-coupling provides a robust and adaptable method for the construction of the core biaryl scaffold common to many potent inhibitors. Subsequent modifications of the resulting intermediates can lead to the discovery of drug candidates with optimized potency, selectivity, and pharmacokinetic profiles. The continued exploration of this chemical space is crucial for the development of new and effective therapies for a range of autoimmune and inflammatory diseases.

References

• RORγt protein modifications and IL-17-mediated inflammation - PMC - NIH. (n.d.). Retrieved January 15, 2026, from [Link]

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• RORγT and RORγ activate the Il17 promoter and drive Th17... - ResearchGate. (n.d.). Retrieved January 15, 2026, from [Link]

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• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved January 15, 2026, from [Link]

• Decoupling the role of RORγt in the differentiation and effector function of TH17 cells - PMC. (2022, October 21). Retrieved January 15, 2026, from [Link]

• RORγt and RORα signature genes in human Th17 cells | PLOS One - Research journals. (n.d.). Retrieved January 15, 2026, from [Link]

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• Discovery of N-(Indazol-3-yl)piperidine-4-carboxylic Acids as RORγt Allosteric Inhibitors for Autoimmune Diseases - PMC - PubMed Central. (n.d.). Retrieved January 15, 2026, from [Link]

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• (PDF) Design, Synthesis and Characterization of 2,3-Derivatives of 4,5,6,7-Tetrahydrobenzothiophene Modulators of RORγt and Evaluation of Their Inhibitory Effect on Th17 Response In Vitro and In Vivo - ResearchGate. (n.d.). Retrieved January 15, 2026, from [Link]

• EP2305647A1 - Process for preparing 3-[(4S)-8-bromo-1-methyl-6-(2-pyridinyl). (n.d.). Retrieved January 15, 2026, from https://patents.google.

• Inhibition of RORγt activity and Th17 differentiation by a set of novel compounds - PMC. (2015, May 29). Retrieved January 15, 2026, from [Link]

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• WO2011101774A1 - (r)-4-((4-((4-(tetrahydrofuran-3-yloxy)benzo[d]isoxazol-3-yloxy)methyl)piperidin-1-yl)methyl)tetrahydro-2h-pyran-4-ol, a partial agonist of 5-ht4 receptors - Google Patents. (n.d.).
• US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents. (n.d.).

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• 6. Discovery of N-(Indazol-3-yl)piperidine-4-carboxylic Acids as RORγt Allosteric Inhibitors for Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Th17 immune response is controlled by the Rel–RORγ–RORγT transcriptional axis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. nbinno.com [nbinno.com]

Application Note: A Step-by-Step Guide to the Purification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

An Application Note and Protocol from the Desk of a Senior Application Scientist

Abstract

This document provides a comprehensive, step-by-step guide for the purification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a key intermediate in pharmaceutical research and drug development. The protocol is designed for researchers, scientists, and process chemists who require a high-purity final compound, free from starting materials, reagents, and side-products. The methodology is built upon fundamental chemical principles, leveraging acid-base extraction followed by recrystallization. An optional chromatographic polishing step is also detailed for achieving the highest possible purity. This guide emphasizes the rationale behind each step, ensuring a robust and reproducible purification outcome.

Introduction and Purification Rationale

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a substituted aromatic carboxylic acid. Its molecular structure, featuring a carboxylic acid group, a sulfonamide linkage, and a brominated phenyl ring, makes it a valuable building block in the synthesis of complex target molecules. The presence of both acidic (carboxylic acid) and basic (piperidine nitrogen, albeit as part of a sulfonamide) functionalities, along with its aromatic nature, dictates the purification strategy.

The primary impurities in a crude sample typically arise from the synthetic route, and may include:

• Unreacted starting materials (e.g., a precursor bromo-benzoic acid or 4-methylpiperidine).

• Reagents from the sulfonylation step.

• Side-products from incomplete reactions or undesired side reactions.

Our purification strategy is therefore designed as a multi-step process to systematically remove these impurities. The core of this protocol involves an initial acid-base extraction to separate the desired acidic product from neutral and basic impurities. This is followed by a carefully selected recrystallization procedure to remove closely related impurities and achieve high crystalline purity.

The Purification Workflow

The overall workflow is designed to be logical and efficient, moving from a crude reaction mixture to a highly pure, well-characterized final product.

Caption: A flowchart of the purification process for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Grade	Supplier Example
Crude Product	-	-
Ethyl Acetate (EtOAc)	ACS Grade	Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	ACS Grade	Fisher Scientific
Hydrochloric Acid (HCl), 1M	Volumetric	VWR
Ethanol (EtOH), 200 Proof	ACS Grade	Decon Labs
Deionized Water (DI H₂O)	Type II	Millipore System
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Alfa Aesar
TLC Plates	Silica Gel 60 F₂₅₄	Merck

Equipment

• Separatory Funnel (appropriate volume)

• Erlenmeyer Flasks and Beakers

• Büchner Funnel and Filter Flask

• Whatman Filter Paper

• Rotary Evaporator

• Vacuum Oven

• pH paper or calibrated pH meter

• Standard laboratory glassware and magnetic stirrer

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a laboratory coat, and appropriate chemical-resistant gloves.

• Ventilation: All steps should be performed in a well-ventilated fume hood.

• Acid/Base Handling: Use caution when handling hydrochloric acid and sodium bicarbonate solutions. The acidification step is exothermic and will release CO₂ gas; perform this step slowly in a large flask to avoid foaming over.

• Solvent Handling: Ethyl acetate and ethanol are flammable. Keep away from ignition sources.

Detailed Step-by-Step Protocol

Phase 1: Acid-Base Liquid-Liquid Extraction

This phase is designed to isolate the acidic product from neutral and basic impurities. The carboxylic acid is deprotonated with a weak base (sodium bicarbonate) to form a water-soluble sodium carboxylate salt, which partitions into the aqueous layer.

• Dissolution: Begin with the crude reaction mixture. If it is a solid, dissolve it in a suitable volume of ethyl acetate (approx. 10-20 mL per gram of crude material). If the crude is already in an organic solvent, ensure it is immiscible with water.

• Initial Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous layer. This removes highly water-soluble impurities.

• Base Extraction: Add a saturated solution of sodium bicarbonate (NaHCO₃) to the separatory funnel (approx. 1.5 volumes relative to the organic layer). Stopper the funnel and shake cautiously, venting frequently to release the pressure from CO₂ evolution.

• Separation: Allow the layers to fully separate. Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Repeat Extraction: Repeat the base extraction (steps 3-4) on the organic layer two more times to ensure complete recovery of the acidic product. Combine all aqueous extracts. The remaining organic layer, containing neutral and basic impurities, can be discarded.

• Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath. While stirring vigorously, slowly add 1M HCl dropwise. Monitor the pH. Continue adding acid until the solution becomes strongly acidic (pH ~2-3). A white precipitate of the purified benzoic acid derivative should form. A patent for purifying 4-bromobenzoic acid similarly uses an alkalization and acidification process to isolate the product[1].

• Isolation: Allow the slurry to stir in the ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake sequentially with cold deionized water (to remove inorganic salts) and then with a small amount of cold n-hexane (to aid in drying).

• Drying: Dry the solid under vacuum to a constant weight. At this stage, the product is significantly purer but may still contain co-precipitated impurities.

Phase 2: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The principle is to dissolve the compound in a hot solvent in which it has high solubility and then allow it to cool, whereupon the pure compound crystallizes out, leaving impurities behind in the solvent.

• Solvent Selection: An ethanol/water mixture is an excellent choice for this compound. It is highly soluble in hot ethanol and poorly soluble in cold water.

• Dissolution: Place the dried solid from Phase 1 into an appropriately sized Erlenmeyer flask. Add a minimal amount of hot ethanol and bring the solution to a gentle boil on a hot plate with stirring. Continue adding hot ethanol dropwise until the solid is just fully dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat the mixture to a boil for a few minutes. Filter the hot solution through a fluted filter paper to remove the carbon. This step is analogous to the use of activated carbon mentioned in purification procedures for similar acids[1].

• Crystallization: Remove the flask from the heat. Slowly add deionized water dropwise to the hot solution until it just begins to turn cloudy (the cloud point). Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Collection and Drying: Collect the pure crystals by vacuum filtration. Wash the crystals with a small amount of a cold ethanol/water mixture. Dry the final product in a vacuum oven at 40-50 °C to a constant weight.

Purity Assessment

A trustworthy protocol must include methods for self-validation. The purity of the final product should be confirmed by a combination of the following methods.

Technique	Purpose	Typical Conditions/Observations
Thin-Layer Chromatography (TLC)	Rapid purity check & reaction monitoring	Eluent: Dichloromethane/Ethyl Acetate (e.g., 3:1) with 1% acetic acid. Visualization: UV light (254 nm). Result: A single spot indicates high purity. This technique is standard for monitoring reaction completion and purity[2].
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis	Column: C18 Reverse Phase. Mobile Phase: Acetonitrile/Water gradient with 0.1% formic acid. Detection: UV at 254 nm. Result: Purity >98% is typically desired. RP-HPLC is a scalable method suitable for analyzing similar bromo-aromatic acids[3].
Melting Point (MP)	Purity and identity confirmation	A sharp melting point range (e.g., 1-2 °C) indicates high purity. Broad ranges suggest the presence of impurities.
Nuclear Magnetic Resonance (NMR)	Structural confirmation and purity	¹H and ¹³C NMR spectra in a suitable solvent (e.g., DMSO-d₆) should show peaks corresponding to the desired structure and be free of significant impurity signals.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low recovery after extraction	Incomplete extraction; product is partially soluble in the organic phase even in its salt form.	Perform additional extractions with NaHCO₃. Ensure the pH of the aqueous layer is sufficiently basic (>8).
Oily precipitate upon acidification	Compound "oiling out" instead of crystallizing.	Ensure the acidification is done slowly and with vigorous stirring in an ice bath. If oiling persists, extract the acidified aqueous phase with ethyl acetate, dry the organic layer, and evaporate to get the solid.
No crystals form during recrystallization	Too much solvent used; solution is not supersaturated upon cooling.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod to induce nucleation. Add a seed crystal if available.
Final product is colored	Presence of persistent colored impurities.	Use the optional activated carbon step during recrystallization. If this fails, column chromatography may be necessary.

References

• SIELC Technologies. (2018). 4-Bromo-3-methylbenzoic acid.
• Dineshkumar, S., & Thirunarayanan, G. (2019). Synthesis of 4-(substitutedphenylsulfonamido) benzoic acids. Journal of the Chilean Chemical Society, 64(1), 4386-4391.
• Google Patents. (2018). CN108558636A - A kind of preparation method of 4- bromobenzoic acids.
• But, A., et al. (2009). 4-(4-Bromo-benzene-sulfonamido)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 5), o1073.

• Pop, R., et al. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Molecules, 27(15), 4984. Available at: [Link]

Sources

• 1. CN108558636A - A kind of preparation method of 4- bromobenzoic acids - Google Patents [patents.google.com]
• 2. 4-(4-BROMO-BENZENESULFONYLAMINO)-BENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Bromo-3-methylbenzoic acid | SIELC Technologies [sielc.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Welcome to the technical support center for the synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to navigate the common challenges encountered during the synthesis of this important molecule.

Introduction to the Synthesis

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a two-step process. The first step involves the chlorosulfonylation of 4-bromobenzoic acid to form the key intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid. The second step is the reaction of this sulfonyl chloride with 4-methylpiperidine to yield the final product. While conceptually straightforward, this synthesis pathway is fraught with potential challenges that can impact yield and purity. This guide will address these issues in a practical, question-and-answer format.

Synthetic Pathway Overview

Caption: Overall synthetic route for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis in a question-and-answer format, providing explanations and actionable solutions.

Part 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid (Intermediate)

Question 1: My yield of 4-bromo-3-(chlorosulfonyl)benzoic acid is consistently low. What are the likely causes?

Answer: Low yields in the chlorosulfonylation of 4-bromobenzoic acid can often be attributed to three primary factors: incomplete reaction, side reactions, and hydrolysis of the product during workup.

• Incomplete Reaction: The reaction may not have proceeded to completion. To ensure the full consumption of the starting material, consider optimizing the reaction time and temperature. For similar syntheses, heating the reaction mixture to 80-90°C for 2-4 hours after the initial addition of reagents has proven effective.[1] Monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial.

• Side Reactions: The formation of diaryl sulfone is a common side reaction in chlorosulfonation, especially at elevated temperatures.[1] This occurs when the newly formed sulfonyl chloride reacts with another molecule of 4-bromobenzoic acid. To minimize this, stringent temperature control is essential. Maintain a low temperature (below 20°C) during the addition of 4-bromobenzoic acid to chlorosulfonic acid.[1] Using a slight excess of chlorosulfonic acid can also help by promoting the complete conversion of the intermediate sulfonic acid to the desired sulfonyl chloride.[1]

• Hydrolysis during Workup: The sulfonyl chloride group is highly susceptible to hydrolysis, converting it back to the unreactive sulfonic acid. To mitigate this, the reaction mixture should be quenched by pouring it onto crushed ice and water rapidly, ensuring the temperature of the aqueous mixture is maintained between 0-5°C.[1] It is also critical to filter the precipitated product promptly after quenching to avoid prolonged contact with the acidic aqueous solution.[1]

Question 2: I am observing a significant amount of an insoluble white solid that is not my desired product. What is it and how can I prevent its formation?

Answer: This is likely the diaryl sulfone byproduct. As mentioned above, its formation is favored at higher temperatures. The key to preventing this is rigorous temperature control during the initial exothermic reaction.

Caption: Decision tree for troubleshooting the synthesis of the intermediate.

Part 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (Final Product)

Question 3: The reaction between 4-bromo-3-(chlorosulfonyl)benzoic acid and 4-methylpiperidine is sluggish and gives a low yield. What are the possible reasons?

Answer: A slow reaction and low yield in this step can be due to several factors, including steric hindrance, the basicity of the reaction medium, and the quality of the reagents.

• Steric Hindrance: The methyl group at the 4-position of the piperidine ring can introduce some steric hindrance, potentially slowing down the reaction compared to unsubstituted piperidine. While the effect is not as pronounced as with substitution closer to the nitrogen, it can still impact the reaction rate.

• Basicity and Nucleophilicity: The nucleophilicity of the amine is crucial for the reaction to proceed. The reaction is typically carried out in the presence of a base to neutralize the HCl generated. The choice of base is critical; it should be non-nucleophilic to avoid competing with the 4-methylpiperidine. Tertiary amines like triethylamine or diisopropylethylamine are common choices. The methyl group on the piperidine ring has a slight electron-donating effect, which can marginally increase the basicity and nucleophilicity of the nitrogen atom.

• Reagent Quality: The purity of both the sulfonyl chloride intermediate and the 4-methylpiperidine is paramount. The sulfonyl chloride can degrade upon storage due to moisture. It is advisable to use it freshly prepared or to purify it before use.

Question 4: I am having difficulty purifying the final product. What are the common impurities and what is a good purification strategy?

Answer: The primary impurities in the final product are likely unreacted 4-bromo-3-(chlorosulfonyl)benzoic acid, the hydrolyzed sulfonic acid byproduct, and any excess 4-methylpiperidine.

A robust purification strategy involves a multi-step approach:

• Aqueous Workup: After the reaction is complete, an aqueous workup is necessary. Washing the organic layer with a dilute acid (e.g., 1M HCl) will remove any unreacted 4-methylpiperidine and the tertiary amine base by converting them into their water-soluble salts.

• Base Wash: A subsequent wash with a saturated sodium bicarbonate solution will neutralize any remaining acidic impurities.

• Crystallization: The crude product can often be purified by recrystallization. A common solvent system for substituted benzoic acids is a mixture of an organic solvent (like ethanol or ethyl acetate) and water.

• Chromatography: If crystallization does not yield a product of sufficient purity, column chromatography on silica gel is a reliable option. A solvent gradient of ethyl acetate in hexanes, often with a small amount of acetic acid to improve the peak shape of the carboxylic acid, is a good starting point.

Question 5: How can I monitor the progress of the reaction effectively?

Answer: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction. A suitable mobile phase would be a mixture of ethyl acetate and hexanes (e.g., 1:1), with a few drops of acetic acid to ensure the carboxylic acid spots are well-defined. The starting sulfonyl chloride and the final product should have different Rf values. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

Compound	Typical Rf Value (1:1 EtOAc/Hexanes + 1% AcOH)
4-Bromo-3-(chlorosulfonyl)benzoic acid	Higher Rf
4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid	Lower Rf

Validated Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

• Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber, carefully add chlorosulfonic acid (approximately 3 molar equivalents). Cool the flask in an ice-water bath.

• Addition: Slowly add 4-bromobenzoic acid (1 molar equivalent) in portions to the stirred chlorosulfonic acid, maintaining the internal temperature below 20°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat the reaction to 80-90°C and maintain for 2-4 hours, monitoring by TLC until the starting material is consumed.[1]

• Workup: Cool the reaction mixture to room temperature. In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and water. Slowly and carefully pour the reaction mixture onto the ice-water, ensuring the temperature remains between 0-5°C.[1]

• Isolation: A white precipitate will form. Continue stirring for 15-20 minutes in the ice bath. Collect the solid product by vacuum filtration and wash with cold deionized water.

• Drying: Dry the product under vacuum to yield 4-bromo-3-(chlorosulfonyl)benzoic acid.

Protocol 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromo-3-(chlorosulfonyl)benzoic acid (1 molar equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Amine: Add 4-methylpiperidine (1.1 to 1.2 equivalents) to the solution.

• Addition of Base: Slowly add a non-nucleophilic base like triethylamine (1.5 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-12 hours. Monitor the progress by TLC.

• Workup: Dilute the reaction mixture with DCM and transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography as described in the troubleshooting section.

References

• SIELC Technologies. (2018). 4-Bromo-3-methylbenzoic acid. [Link]

• Google Patents. (2018). A kind of preparation method of 4- bromobenzoic acids. CN108558636A.

• ResearchGate. (n.d.). Optimization of reaction conditions. [Link]

• Google Patents. (2018). Process for preparing 4-methylenepiperidine or acid addition salt thereof. CN108017573B.
• Google Patents. (1995). Process for the preparation of 4-bromomethyl-3-methoxybenzoic acid esters. DE19531164A1.

• PubMed. (2016). Synthesis and biological characterization of 3-(imidazol-1-ylmethyl)piperidine sulfonamides as aromatase inhibitors. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions a. [Link]

• PubChem. (n.d.). 4-bromo-3-(chlorosulfonyl)benzoic acid. [Link]

• Google Patents. (2006).
• Google Patents. (2004).

• MDPI. (2022). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. [Link]

• Google Patents. (2013). Preparation method of 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride. CN103382191A.
• Google Patents. (2011). Process for preparing 3-[(4S)-8-bromo-1-methyl-6-(2-pyridinyl). EP2305647A1.

• National Institutes of Health. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• Baxendale Group. (n.d.). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. [Link]

• National Institutes of Health. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. [Link]

• Journal of the American Chemical Society. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. [Link]

• ResearchGate. (n.d.). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. [Link]

• PubChem. (n.d.). 4-Bromo-3-chlorobenzoic acid. [Link]

• Google Patents. (2004).

• Royal Society of Chemistry. (n.d.). Photocatalytic decarboxylative amidosulfonation enables direct transformation of carboxylic acids to sulfonamides. [Link]

• PubMed. (2009). 4-(4-Bromo-benzene-sulfonamido)benzoic acid. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions a. [Link]

• Royal Society of Chemistry. (n.d.). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. [Link]012/ob/c2ob25293a)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

"How to improve the yield of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid synthesis"

Welcome to the technical support center for the synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this two-step synthesis and systematically improve your product yield and purity.

Overview of the Synthetic Pathway

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is typically achieved in two primary stages:

• Chlorosulfonation: An electrophilic aromatic substitution where 4-bromobenzoic acid is reacted with a chlorosulfonating agent, most commonly chlorosulfonic acid, to form the key intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid.

• Sulfonamide Formation: A nucleophilic substitution reaction where the sulfonyl chloride intermediate is coupled with 4-methylpiperidine to yield the final product.

Controlling the reaction conditions at each stage is critical for minimizing side reactions and maximizing the overall yield.

Caption: Overall workflow for the two-step synthesis.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Step 1: Chlorosulfonation of 4-Bromobenzoic Acid

Question: My yield of the 4-bromo-3-(chlorosulfonyl)benzoic acid intermediate is very low, and I have a lot of unreacted starting material. What's going wrong?

Answer: Low conversion is a common issue in the chlorosulfonation of deactivated aromatic rings like 4-bromobenzoic acid. The bromine atom and the carboxylic acid group are both electron-withdrawing, making the ring less reactive towards electrophilic substitution.[1][2] Here are the primary causes and solutions:

• Insufficient Reagent or Inadequate Reaction Conditions: The reaction may be sluggish and require more forcing conditions to proceed to completion.[1]

  • Solution 1: Increase Reagent Stoichiometry. Ensure an adequate molar excess of chlorosulfonic acid is used. A common ratio is 3 to 5 molar equivalents relative to the 4-bromobenzoic acid. This excess serves as both the solvent and the reagent, driving the reaction to completion.[3]

  • Solution 2: Optimize Temperature and Time. While initial addition should be done at a low temperature (0-10°C) to control the exothermic reaction, you may need to slowly warm the mixture to room temperature or even gently heat it (e.g., 40-50°C) for a few hours to ensure complete conversion.[3][4] Always monitor the reaction progress by TLC or HPLC to avoid byproduct formation at higher temperatures.[4]

• Poor Mixing: If the starting material is not fully dissolved or the mixture is not adequately stirred, localized concentration gradients can lead to incomplete reactions.

  • Solution: Use a mechanical stirrer to ensure the reaction mixture is homogeneous. Ensure the 4-bromobenzoic acid is added in small portions to the stirred chlorosulfonic acid to facilitate dissolution and reaction.[3]

Question: I've isolated my sulfonyl chloride intermediate, but it appears to be hydrolyzing back to the sulfonic acid during workup. How can I prevent this?

Answer: Sulfonyl chlorides are highly susceptible to hydrolysis, especially in the presence of water or moisture during the workup phase. This is a significant cause of yield loss.[1] The key is to minimize contact with water and work quickly.

• Cause 1: Prolonged Contact with Aqueous Media. The standard workup involves quenching the reaction mixture in ice water to precipitate the product. If the product remains in this acidic aqueous environment for too long, hydrolysis will occur.[4]

  • Solution: Perform the quench rapidly and maintain a low temperature (0-5°C). Filter the precipitated product immediately after quenching and wash it with copious amounts of cold deionized water to remove residual acid.[4]

• Cause 2: Atmospheric Moisture. The intermediate can hydrolyze simply by exposure to air, especially on a humid day.

  • Solution 1: Anhydrous Workup. If hydrolysis is a persistent issue, consider an anhydrous workup. This involves removing the excess chlorosulfonic acid under high vacuum (use appropriate safety precautions). The crude residue can then be used directly in the next step or purified by recrystallization from a non-protic solvent.[4]

  • Solution 2: Proper Drying and Storage. Dry the isolated sulfonyl chloride thoroughly under vacuum over a desiccant (e.g., P₂O₅). Store it in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place.[3]

Caption: Troubleshooting decision tree for the chlorosulfonation step.

Step 2: Sulfonamide Formation

Question: The final yield of my 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is low, even with a good yield of the intermediate. What are the likely causes?

Answer: Low yield in the second step typically points to issues with the nucleophilic substitution reaction conditions or competing side reactions.

• Cause 1: Incomplete Reaction. The reaction between the sulfonyl chloride and 4-methylpiperidine may not have gone to completion.

  • Solution 1: Stoichiometry and Base. The reaction generates one equivalent of hydrochloric acid (HCl), which can protonate the 4-methylpiperidine, rendering it non-nucleophilic. It is crucial to use either an excess of 4-methylpiperidine (to act as both nucleophile and acid scavenger) or, more efficiently, to add a non-nucleophilic tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (at least 2 equivalents) to neutralize the HCl as it forms.[5][6]

  • Solution 2: Solvent and Temperature. The reaction is typically run in an aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[5][7] Running the reaction at room temperature or with gentle heating (reflux in DCM) can improve the reaction rate. Monitor completion by TLC.

• Cause 2: Hydrolysis of the Sulfonyl Chloride. If the reaction is run for too long or if there is moisture in the reagents or solvent, the sulfonyl chloride intermediate can hydrolyze before it has a chance to react with the amine.

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried. Add the 4-methylpiperidine and base to the solution of the sulfonyl chloride without undue delay.[8]

• Cause 3: Competing Reaction at the Carboxylic Acid. While less common under these conditions, the carboxylic acid could potentially be converted to an acyl chloride by any residual chlorinating agents, leading to amide formation as a byproduct.

  • Solution: Ensure the sulfonyl chloride intermediate is reasonably pure before proceeding. Purifying the intermediate by recrystallization can remove residual reagents from the first step.

Question: I am having difficulty purifying the final product. It is an oil or a sticky solid. What can I do?

Answer: Purification issues often arise from the presence of unreacted starting materials or byproducts, such as the hydrochloride salt of the excess amine base used.

• Solution 1: Aqueous Workup. After the reaction is complete, perform an aqueous workup. Dilute the reaction mixture with your organic solvent (e.g., DCM or Ethyl Acetate) and wash with a dilute acid (e.g., 1M HCl) to remove excess 4-methylpiperidine and the tertiary amine base. Follow this with a water wash and then a brine wash.

• Solution 2: pH Adjustment for Isolation. The final product has a carboxylic acid group. To isolate it, you can extract the organic layer with a basic aqueous solution (e.g., 1M NaOH or NaHCO₃) to form the sodium carboxylate salt, which will move into the aqueous layer. This will leave non-acidic impurities in the organic layer. The aqueous layer can then be washed with an organic solvent (like ether) to remove any remaining neutral impurities, and finally, the aqueous layer is acidified (e.g., with 1M HCl) to precipitate the pure carboxylic acid product, which can be collected by filtration.

• Solution 3: Recrystallization. If the product is a solid, recrystallization is an excellent purification method. Common solvent systems include ethanol/water, ethyl acetate/hexanes, or acetonitrile.

Caption: Troubleshooting decision tree for the sulfonamide formation step.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control across the entire synthesis? A1: The two most critical parameters are temperature and moisture control .

• Temperature: In Step 1, low temperature during reagent addition is vital to control the exotherm and prevent side reactions like sulfone formation.[4] Gentle heating may be needed later to drive the reaction to completion. In Step 2, temperature affects the reaction rate.

• Moisture: Both the sulfonyl chloride intermediate and the chlorosulfonic acid reagent are extremely sensitive to moisture.[1][3] Ensuring all glassware is oven-dried and using anhydrous solvents are essential for high yields.

Q2: How can I effectively monitor the progress of each reaction step? A2: Thin Layer Chromatography (TLC) is the most convenient method.

• For Step 1: Use a mobile phase like 30-50% ethyl acetate in hexanes. The starting material (4-bromobenzoic acid) will be more polar than the sulfonyl chloride intermediate, but the sulfonic acid byproduct (from hydrolysis) will be a baseline spot. You should see the spot for the starting material disappear.

• For Step 2: Use a similar solvent system. The sulfonyl chloride intermediate will be consumed, and a new, typically more polar spot for the final sulfonamide product will appear.

Q3: Are there any specific safety precautions I should take? A3: Absolutely. Chlorosulfonic acid is extremely corrosive and reacts violently with water, releasing toxic HCl gas. Always handle it in a chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a face shield. The quenching step should be performed slowly and carefully by adding the reaction mixture to ice, never the other way around.

Q4: Can I use a different base in the second step? A4: Yes. While an excess of 4-methylpiperidine can work, it is often more cost-effective and leads to easier purification to use a non-nucleophilic tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Pyridine can also be used, but it can be harder to remove during workup. Inorganic bases like potassium carbonate can also be used, but they have limited solubility in many organic solvents.[9]

Optimized Experimental Protocols

The following protocols are provided as a starting point. Optimization may be required based on your specific lab conditions and scale.

Protocol 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

Parameter	Recommended Value	Rationale
Reagent Ratio	1 : 4 (4-bromobenzoic acid : ClSO₃H)	Excess ClSO₃H acts as solvent and drives reaction.[3]
Temperature	0-10°C (addition), then warm to RT	Controls initial exotherm, warming promotes completion.[3]
Reaction Time	2-4 hours	Allows for full conversion of the deactivated ring.
Workup	Rapid quench in ice-water	Precipitates product while minimizing hydrolysis.[4]

Materials:

• 4-bromobenzoic acid

• Chlorosulfonic acid

• Crushed ice and deionized water

• Round-bottom flask with magnetic stirrer

• Ice bath

Procedure:

• In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and a gas outlet connected to a scrubber (for HCl gas).

• Carefully add chlorosulfonic acid (4.0 molar equivalents) to the flask and cool it to 0°C in an ice-water bath.

• Slowly add 4-bromobenzoic acid (1.0 molar equivalent) in small portions over 30-45 minutes, ensuring the internal temperature does not exceed 15-20°C.[4]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or until TLC analysis shows complete consumption of the starting material.

• In a separate large beaker, prepare a mixture of crushed ice and water.

• Slowly and carefully pour the reaction mixture onto the ice-water with vigorous stirring. A white precipitate of the product will form.

• Stir for an additional 15 minutes in the ice bath, then immediately collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with several portions of cold deionized water until the filtrate is neutral to pH paper.

• Dry the product completely under high vacuum. Store under an inert atmosphere.

Protocol 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Parameter	Recommended Value	Rationale
Reagent Ratio	1 : 1.2 : 2.2 (Sulfonyl Chloride : Amine : Base)	Ensures complete reaction and neutralizes HCl byproduct.
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic solvent, good solubility for reagents.
Temperature	0°C to Room Temperature	Controls initial reaction, allows for completion.
Workup	Acid/Base Extraction	Effectively separates product from amine byproducts.

Materials:

• 4-Bromo-3-(chlorosulfonyl)benzoic acid

• 4-methylpiperidine

• Triethylamine (TEA) or DIPEA

• Anhydrous Dichloromethane (DCM)

• 1M HCl, 1M NaOH, Brine

• Round-bottom flask with magnetic stirrer

Procedure:

• Dissolve the 4-bromo-3-(chlorosulfonyl)benzoic acid (1.0 eq) in anhydrous DCM in a dry round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (2.2 eq) followed by the slow, dropwise addition of 4-methylpiperidine (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC until the sulfonyl chloride is consumed.

• Dilute the reaction mixture with additional DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (2x), water (1x), and brine (1x). This removes excess amines.

• Extract the organic layer with 1M NaOH (2x). The product will move to the aqueous layer as its sodium salt.

• Wash the combined basic aqueous layers with ethyl acetate or ether to remove any remaining neutral impurities.

• Cool the aqueous layer in an ice bath and acidify to pH ~2 by slowly adding 1M HCl. The final product will precipitate as a white or off-white solid.

• Collect the solid by vacuum filtration, wash with cold deionized water, and dry under vacuum.

References

• FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents.

• King, J. F., & Rathore, R. (1991). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 113(19), 7049-7058. Available at: [Link]

• Robertson, R. E., & Laughton, P. M. (1969). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 47(21), 4001-4006. Available at: [Link]

• Prakash, G. K. S., et al. (2011). Preparation of sulfonamides from N-silylamines. Tetrahedron Letters, 52(45), 5943-5945. Available at: [Link]

• Moody, C. J., & Roff, G. J. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879. Available at: [Link]

• ResearchGate. Condition optimizations of sulfonamide formation using piperidine... Available at: [Link]

• CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof - Google Patents.

• ResearchGate. Scheme-I: Synthesis of4-chlorophenyl)sulfonyl)piperidine-3-carboxamide... Available at: [Link]

• Chemistry Stack Exchange. What is the mechanism of chlorosulfonation of benzene? Available at: [Link]

• Reddit. So, I'm working on chlorosulfonation, I can't find a mechanism with benzene... Can someone explain me properly the mechanism of chlorosulfonation? Available at: [Link]

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• 5. CN108017573B - Process for preparing 4-methylenepiperidine or acid addition salt thereof - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 4-(4-BROMO-BENZENESULFONYLAMINO)-BENZOIC ACID synthesis - chemicalbook [chemicalbook.com]

"Optimizing reaction conditions for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid synthesis"

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. This guide, designed for experienced researchers, provides in-depth troubleshooting advice and answers to frequently asked questions that may arise during the synthesis of this important compound. Our goal is to help you optimize your reaction conditions, maximize yields, and ensure the highest purity of your final product.

I. Reaction Overview and Key Stages

The synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a multi-step process that requires careful control of reaction conditions. The general synthetic route involves two key transformations:

• Chlorosulfonylation: The synthesis typically begins with the chlorosulfonylation of 4-bromobenzoic acid to form the intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid[1][2][3]. This step introduces the reactive sulfonyl chloride group.

• Sulfonamide Formation: The resulting sulfonyl chloride is then reacted with 4-methylpiperidine to form the desired sulfonamide product[4][5]. This is a nucleophilic substitution reaction where the amine attacks the electrophilic sulfur atom of the sulfonyl chloride.

Below is a diagram illustrating the overall workflow.

Caption: General workflow for the synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis, providing explanations and actionable solutions.

Frequently Asked Questions

Q1: What are the most critical parameters to control during the chlorosulfonylation of 4-bromobenzoic acid?

A1: The chlorosulfonylation step is highly sensitive to moisture and temperature.

• Moisture Control: Sulfonyl chlorides are susceptible to hydrolysis, which can significantly reduce the yield of the desired intermediate.[6][7][8] All glassware should be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon). Reagents should be anhydrous.

• Temperature Control: The reaction with chlorosulfonic acid is highly exothermic. The temperature should be carefully controlled, typically kept low (e.g., 0-5 °C) during the addition of the reagent to prevent side reactions and degradation of the starting material.

Q2: I am observing a low yield in the sulfonamide formation step. What are the likely causes?

A2: Low yields in the sulfonamide formation step can be attributed to several factors:

• Incomplete Reaction: The nucleophilicity of the amine is a key factor.[9] Ensure that the reaction is stirred for a sufficient amount of time at the appropriate temperature to go to completion. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended.

• Side Reactions: The primary competing side reaction is the hydrolysis of the sulfonyl chloride intermediate to the corresponding sulfonic acid.[6][7] This is exacerbated by the presence of water. Using an appropriate base to scavenge the HCl generated during the reaction is crucial.

• Base Selection: An excess of a non-nucleophilic base, such as triethylamine or pyridine, is typically used to neutralize the HCl byproduct.[5][10] The choice and stoichiometry of the base can significantly impact the reaction rate and yield.

Q3: What is the best method for purifying the final product, 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid?

A3: The purification strategy depends on the nature and quantity of impurities.

• Recrystallization: If the main impurity is the hydrolyzed sulfonic acid, recrystallization from a suitable solvent system (e.g., ethanol/water or acetic acid/water) can be effective.

• Column Chromatography: For mixtures containing multiple impurities, silica gel column chromatography is often necessary. A gradient elution system, for example, with ethyl acetate and hexane, can be used to separate the desired product from starting materials and byproducts.

Troubleshooting Scenarios

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of 4-bromo-3-(chlorosulfonyl)benzoic acid	- Incomplete reaction. - Hydrolysis of the sulfonyl chloride.	- Increase reaction time or temperature (with caution). - Ensure anhydrous conditions and use of an inert atmosphere.
Formation of multiple spots on TLC after sulfonamide reaction	- Presence of unreacted starting materials. - Formation of byproducts (e.g., sulfonic acid).	- Optimize reaction time and temperature. - Use an appropriate excess of the amine and base. - Ensure the sulfonyl chloride intermediate is dry before use.
Difficulty in isolating the final product	- Product is too soluble in the work-up solvent. - Formation of an emulsion during extraction.	- Adjust the pH of the aqueous layer to precipitate the carboxylic acid. - Use a different solvent system for extraction or add brine to break the emulsion.
Final product is off-color	- Presence of colored impurities.	- Treat the crude product with activated carbon during recrystallization. - Purify by column chromatography.

III. Experimental Protocols

Protocol 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

Materials:

• 4-Bromobenzoic acid

• Chlorosulfonic acid

• Thionyl chloride (optional, for ensuring anhydrous conditions)

• Dichloromethane (anhydrous)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-bromobenzoic acid.

• Cool the flask to 0 °C in an ice bath.

• Slowly add chlorosulfonic acid dropwise via the dropping funnel while maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, or until the reaction is complete as monitored by TLC.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The solid precipitate of 4-bromo-3-(chlorosulfonyl)benzoic acid is collected by vacuum filtration, washed with cold water, and dried under vacuum.

Caption: Troubleshooting flowchart for the chlorosulfonylation step.

Protocol 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Materials:

• 4-Bromo-3-(chlorosulfonyl)benzoic acid

• 4-Methylpiperidine

• Triethylamine or Pyridine

• Dichloromethane or Tetrahydrofuran (anhydrous)

Procedure:

• Dissolve 4-bromo-3-(chlorosulfonyl)benzoic acid in an anhydrous solvent (e.g., dichloromethane) in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• In a separate flask, prepare a solution of 4-methylpiperidine and a base (e.g., triethylamine) in the same anhydrous solvent.

• Add the amine/base solution dropwise to the sulfonyl chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Upon completion, wash the reaction mixture with dilute acid (e.g., 1M HCl) to remove excess amine and base.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography.

IV. References

• BenchChem. (2025). Technical Support Center: Optimization of Sulfonamide Synthesis. BenchChem.

• King, J. F., & Durst, T. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. National Institutes of Health.

• LibreTexts. (2020). 20.6: Reactions of Amines. Chemistry LibreTexts.

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface.

• Camphor-10-Sulfonamide Amino Acid Esters: Synthesis, Antiviral Evaluation, and Molecular Docking Insights. (n.d.). MDPI.

• PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES. (n.d.). Google Patents.

• Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. (n.d.). ACS Publications.

• The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). (2025). ResearchGate.

• 4-bromo-3-(chlorosulfonyl)benzoic acid. (n.d.). PubChem.

• 4-bromo-3-(chlorosulfonyl)benzoic acid AldrichCPR. (n.d.). Sigma-Aldrich.

• 4-Bromo-3-(chlorosulfonyl)benzoic acid. (n.d.). BLD Pharm.

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• 1. PubChemLite - 4-bromo-3-(chlorosulfonyl)benzoic acid (C7H4BrClO4S) [pubchemlite.lcsb.uni.lu]
• 2. 4-bromo-3-(chlorosulfonyl)benzoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 50803-23-1|4-Bromo-3-(chlorosulfonyl)benzoic acid|BLD Pharm [bldpharm.com]
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• 6. FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]

Technical Support Center: 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Welcome to the technical support resource for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (Compound ID: BMB-4M1S). This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experimental work involving this compound. Our goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Q1: What are the most probable degradation pathways for BMB-4M1S under typical stress conditions?

A1: Based on the structure of BMB-4M1S, which contains an arylsulfonamide, a brominated aromatic ring, and a benzoic acid moiety, the primary degradation pathways are predicted to be hydrolysis, photolysis, and potentially thermal degradation.

• Hydrolytic Degradation: The most susceptible functional group to hydrolysis is the sulfonamide (S-N) bond. Under acidic conditions, this bond can cleave to yield 4-bromo-3-(aminosulfonyl)benzoic acid and 4-methylpiperidine.[1][2] Sulfonamides are generally more stable under neutral and basic conditions.[2][3]

• Photolytic Degradation: The presence of a bromo-aromatic system makes the molecule susceptible to photodegradation. The primary photolytic pathway is expected to be reductive debromination, where the C-Br bond is cleaved, resulting in the formation of 3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.[4][5]

• Thermal Degradation: At elevated temperatures, decarboxylation of the benzoic acid group is a possible pathway, which would yield 1-bromo-2-[(4-methylpiperidin-1-yl)sulfonyl]-4-methylbenzene.[6][7] However, this often requires high temperatures or the presence of specific catalysts.[7]

Q2: My HPLC analysis shows a new, more polar peak after exposing my sample to acidic pH. What could it be?

A2: A new, more polar peak appearing under acidic stress strongly suggests hydrolytic cleavage of the sulfonamide bond. The likely degradation product is 4-bromo-3-sulfobenzoic acid , formed from the cleavage of the S-N bond.[1] This product is significantly more polar than the parent compound due to the presence of the sulfonic acid group and the loss of the lipophilic 4-methylpiperidine group. To confirm, you should aim to characterize this peak using mass spectrometry (MS).

Q3: I'm observing a loss of the parent compound in my photostability study, but the total peak area in my chromatogram remains constant. What does this indicate?

A3: This scenario suggests the formation of a degradation product that has a very similar UV-Vis absorption profile and molar absorptivity to the parent compound at the wavelength you are monitoring. A likely candidate is the de-brominated product , 3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. The loss of the bromine atom often has a minimal impact on the core chromophore of the molecule. To resolve and identify this impurity, you should:

• Ensure your HPLC method has sufficient resolution to separate the parent from the potential degradant.

• Use a diode array detector (DAD) or photodiode array (PDA) detector to compare the full UV spectra of the parent and the new peak.

• Employ mass spectrometry (LC-MS) for definitive identification. The degradant should have a mass that is 79.9 Da (the mass of Bromine) lower than the parent compound.

Q4: Is oxidative degradation a major concern for BMB-4M1S?

A4: The BMB-4M1S molecule does not possess functional groups that are highly susceptible to oxidation, such as phenols, aldehydes, or electron-rich amines. While some degradation may be induced under harsh oxidative conditions (e.g., high concentrations of hydrogen peroxide), it is not predicted to be a primary or facile degradation pathway compared to hydrolysis and photolysis.[8][9] Standard forced degradation studies should still include an oxidative stress condition to confirm this prediction.[10][11]

Troubleshooting Guides

Issue 1: Poor Mass Balance in Forced Degradation Studies

• Symptom: The sum of the assay of the parent compound and the peak areas of all known degradation products is significantly less than 100%.

• Possible Causes & Solutions:

  • Formation of Non-UV Active Degradants: Some degradation pathways may produce smaller fragments (like 4-methylpiperidine) that do not have a chromophore and are therefore invisible to UV detection.

    • Solution: Use a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) in parallel with your UV detector. LC-MS can also be used to search for the expected masses of non-UV active fragments.

  • Precipitation of Degradants: A degradation product may be insoluble in the sample diluent, causing it to precipitate out of the solution before injection.

    • Solution: Visually inspect your stressed samples for any cloudiness or precipitate. If observed, try a different diluent with stronger solubilizing power for the analysis.

  • Adsorption to Container: Highly reactive or "sticky" degradants may adsorb to the surface of the sample vial (glass or plastic).

    • Solution: Test different types of vials (e.g., silanized glass) to minimize adsorption.

  • Formation of Volatile Degradants: Decarboxylation could produce a volatile product that is lost from the sample.

    • Solution: This is more difficult to quantify. Headspace GC-MS can be used to analyze the vapor phase above the stressed sample if volatile products are suspected.

Issue 2: Inconsistent Results in Photostability Studies

• Symptom: High variability in the percentage of degradation between replicate samples exposed to the same light source.

• Possible Causes & Solutions:

  • Inconsistent Light Exposure: The position of samples within the photostability chamber can lead to variations in light intensity.

    • Solution: Use a calibrated photostability chamber with a turntable or ensure samples are rotated periodically to average out light exposure. Always run a dark control (sample wrapped in aluminum foil) in the same location to ensure degradation is light-induced.

  • Sample Concentration Effects: If the sample solution is too concentrated, a "self-shielding" effect can occur, where molecules on the surface absorb the light, protecting the molecules deeper in the solution.

    • Solution: Perform photostability studies on reasonably dilute solutions to ensure uniform light penetration.

  • Influence of Headspace Oxygen: The presence and amount of oxygen in the vial headspace can influence certain photo-oxidative side reactions.

    • Solution: For maximum consistency, either ensure all vials have a similar headspace volume or, for mechanistic studies, purge the vials with an inert gas like nitrogen or argon before sealing.

Predicted Degradation Pathways

The following diagram illustrates the most likely degradation pathways for BMB-4M1S based on its chemical structure and established degradation mechanisms for related compounds.

Caption: Predicted degradation pathways for BMB-4M1S.

Key Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the sample to identify potential degradation products and validate the stability-indicating nature of the analytical method, in line with ICH guidelines.[8][9][11]

1. Preparation of Stock Solution:

• Prepare a stock solution of BMB-4M1S in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of 1.0 mg/mL.

2. Stress Conditions:

• For each condition, use an appropriate volume of the stock solution. The goal is to achieve 5-20% degradation.[9]

• Acid Hydrolysis: Dilute stock solution with 0.1 M HCl to a final concentration of 0.1 mg/mL. Heat at 60°C. Check at time points (e.g., 2, 4, 8, 24 hours).

• Base Hydrolysis: Dilute stock solution with 0.1 M NaOH to a final concentration of 0.1 mg/mL. Heat at 60°C. Check at time points.

• Oxidative Degradation: Dilute stock solution with 3% H₂O₂ to a final concentration of 0.1 mg/mL. Keep at room temperature. Check at time points.

• Thermal Degradation: Store the stock solution (or solid material) in an oven at a high temperature (e.g., 80°C). Analyze at various time points.

• Photolytic Degradation: Expose the stock solution (in a quartz vial) to a light source compliant with ICH Q1B guidelines (e.g., option 2: cool white fluorescent and near-UV lamps). Simultaneously, expose a control sample wrapped in aluminum foil.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• If necessary, neutralize the acid and base samples with an equimolar amount of base/acid, respectively, before injection.

• Dilute all samples to a target concentration (e.g., 0.05 mg/mL) with the mobile phase.

• Analyze by a validated stability-indicating HPLC-UV/MS method.

4. Data Evaluation:

• Calculate the percentage of degradation for the parent compound.

• Determine the relative peak areas of any new impurities formed.

• Calculate the mass balance to ensure all major products are accounted for.

Protocol 2: Workflow for Unknown Peak Identification

This workflow outlines the steps to identify and characterize a new impurity observed during a stability study.

Caption: Workflow for the structural elucidation of degradation products.

Data Summary

The following table summarizes the expected outcomes from a typical forced degradation study of BMB-4M1S.

Stress Condition	Expected Degradation Level	Primary Degradation Product(s)	Key Analytical Observation
0.1 M HCl, 60°C	Moderate to High	4-Bromo-3-sulfobenzoic acid	New, more polar peak on reverse-phase HPLC.
0.1 M NaOH, 60°C	Low to None	(None expected)	Compound is expected to be stable.
3% H₂O₂, RT	Low	(Minor oxidative products)	Minimal change expected.
Heat, 80°C (solid)	Low to Moderate	Decarboxylated product	New, less polar peak.
ICH Q1B Light	Moderate	De-brominated product	New peak, may co-elute or be close to parent.

References

• Vertex Analytical Solutions. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Vertex.
• BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation.
• Pivonkova, H., et al. (2020). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry.
• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed.
• ResolveMass Laboratories Inc. (2024). Forced Degradation Testing in Pharma.
• Rao, B. M., et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review.
• Lachman Consultant Services Inc. (2023).
• Zhang, X., et al. (2021). Decarboxylative Hydroxylation of Benzoic Acids.
• ResearchGate. (2012). Hydrolysis of sulphonamides in aqueous solutions | Request PDF.
• World Health Organiz
• Page, M. I., et al. (n.d.). Intramolecular nucleophilic catalysis by the neighboring hydroxyl group in acid- and base-catalyzed hydrolysis of aromatic sulfonamides and sultones. The Journal of Organic Chemistry.
• AMSbiopharma. (2024). ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma.
• YouTube. (2024). Complete Guide to ICH Stability Testing for APIs & FPPs. YouTube.
• Botto, R. E., et al. (1996). Decarboxylation and Coupling Reactions of Aromatic Acids under Coal-Liquefaction Conditions. Energy & Fuels.
• Wikipedia. (n.d.). Benzoic acid. Wikipedia.
• Page, M. I., et al. (2002). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group.
• Niu, J., et al. (2021). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. MDPI.
• Domainex. (2022). Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag. Domainex.
• Al-Tannak, N. F., et al. (2022). Drug Stability: ICH versus Accelerated Predictive Stability Studies.
• Google Patents. (n.d.). Process for the decarboxylation-oxidation of benzoic acid compounds.
• E3S Web of Conferences. (2023). Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. E3S Web of Conferences.
• Horwitz, W. (1981). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES.
• Q Laboratories. (n.d.). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
• ResearchGate. (2021). (PDF) Decarboxylative Hydroxylation of Benzoic Acids.
• ResearchGate. (2008). (PDF) Identification and Determination of Metabolites and Degradation Products of Sulfonamide Antibiotics: Advanced MS Analysis of Metabolites and Degradation Products – II.
• ResearchGate. (2023). Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil.
• ResearchGate. (n.d.). Photodecomposition properties of brominated flame retardants (BFRs) | Request PDF.
• MDPI. (2023).
• MDPI. (2021). Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. MDPI.
• Technical University of Munich. (n.d.). Sulfonamide Degradation.
• Li, D., et al. (2023). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21.
• Otto Chemie Pvt. Ltd. (n.d.). 4-Bromo-3-methylbenzoic acid, 98% 7697-28-1. Otto Chemie Pvt. Ltd.
• PubMed. (2020). Aryl Sulfonamides Induce Degradation of Aryl Hydrocarbon Receptor Nuclear Translocator through CRL4DCAF15 E3 Ligase. PubMed.
• PubMed. (2018).
• MDPI. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)
• PubMed. (2017). Two enzymes of a complete degradation pathway for linear alkylbenzenesulfonate (LAS) surfactants: 4-sulfoacetophenone Baeyer-Villiger monooxygenase and 4-sulfophenylacetate esterase in Comamonas testosteroni KF-1. PubMed.
• Sigma-Aldrich. (n.d.). 4-Bromo-3-methylbenzoic acid 97 7697-28-1. Sigma-Aldrich.
• PubChem. (n.d.). 4-(4-Methylpiperazin-1-yl)benzoic acid. PubChem.
• ChemScene. (n.d.). 4-Bromo-2-(methylsulfonyl)benzoic acid. ChemScene.
• SIELC Technologies. (2018). 4-Bromo-3-methylbenzoic acid. SIELC Technologies.
• PrepChem.com. (n.d.). Synthesis of 4-(bromo-methyl)benzoic acid methyl ester. PrepChem.com.
• CymitQuimica. (n.d.). 3-Bromo-4-(4-methylpiperidin-1-yl)benzoic acid. CymitQuimica.
• Google Patents. (n.d.). Preparation method of 4-bromoacetyl-2-methyl benzoic acid methyl ester.

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• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

"Interpreting unexpected NMR peaks in 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid"

Technical Support Center: NMR Troubleshooting

Introduction for the Modern Researcher

In the landscape of pharmaceutical and materials science, the unambiguous structural confirmation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for this purpose. However, the journey from a clean spectrum in a textbook to the often-complex reality of a research sample can be fraught with challenges. Unexpected peaks, distorted signals, and inconsistent integrations are common hurdles that can stall critical research.

This guide is designed for professionals like you who are working with complex molecules such as 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid . We will move beyond simple peak counting and delve into the chemical logic and experimental causality behind spectral artifacts. This document serves as a direct line to our application science team, providing you with the troubleshooting frameworks we use to diagnose and resolve even the most perplexing NMR data.

Part 1: Establishing a Baseline - The Expected ¹H NMR Spectrum

Before diagnosing the "unexpected," we must first define the "expected." The structure of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid presents distinct regions in the ¹H NMR spectrum. Understanding this baseline is the first critical step in troubleshooting.

Structure:

Figure 1. 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Proton Label	Multiplicity	Approx. Chemical Shift (δ, ppm)	Integration	Rationale for Assignment
Ha (COOH)	broad singlet	> 12.0	1H	Acidic proton, highly deshielded. Position is concentration and solvent dependent.
Hb	doublet	8.2 - 8.4	1H	Ortho to the strongly electron-withdrawing sulfonyl group and meta to the bromine.
Hc	doublet of doublets	8.0 - 8.2	1H	Ortho to both the carboxylic acid and sulfonyl groups, making it highly deshielded.
Hd	doublet	7.8 - 8.0	1H	Ortho to the bromine and meta to the carboxylic acid.
He (axial)	multiplet	3.5 - 3.8	2H	Piperidine protons α to the sulfonyl group are significantly deshielded.
Hf (equatorial)	multiplet	2.5 - 2.8	2H	Piperidine protons α to the sulfonyl group. May show different shifts from axial protons.
Hg	multiplet	1.6 - 1.9	2H	Piperidine protons β to the sulfonyl group.
Hh	multiplet	1.3 - 1.6	1H	Proton at the 4-position of the piperidine ring.
Hi	multiplet	1.1 - 1.4	2H	Piperidine protons β to the sulfonyl group.
Hj (CH₃)	doublet	0.9 - 1.1	3H	Methyl group on the piperidine ring.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when analyzing the NMR spectrum of this compound. Each question is followed by a diagnostic workflow and detailed experimental protocols.

FAQ 1: "I have a broad, rolling peak that I can't integrate. Sometimes it disappears. What is it?"

Plausible Causes: This is the classic signature of an exchangeable proton . In your sample, the primary candidates are the carboxylic acid proton (-COOH) and trace amounts of water (H₂O) in the deuterated solvent. These protons can chemically exchange with each other and with deuterium from the solvent, leading to peak broadening. The chemical shift of water is notoriously variable and depends on temperature, concentration, and the solvent used.[1][2]

Diagnostic Workflow:

Caption: Workflow for identifying exchangeable protons.

Experimental Protocol: The D₂O Shake This is a definitive and simple test to confirm the presence of exchangeable protons like -OH or -NH.[3]

• Acquire Initial Spectrum: Run a standard ¹H NMR of your sample.

• Add D₂O: Remove the NMR tube from the spectrometer. Add 1-2 drops of deuterium oxide (D₂O) to the sample.

• Mix Vigorously: Cap the tube and shake it well for 30-60 seconds to ensure thorough mixing and facilitate proton-deuterium exchange.

• Re-acquire Spectrum: Place the sample back in the spectrometer and run the ¹H NMR again using the same parameters.

• Analyze: Compare the two spectra. The peak corresponding to the exchangeable proton will have either disappeared or been significantly attenuated.

FAQ 2: "My spectrum has sharp, unexpected singlets, especially around 1-3 ppm. Are these impurities?"

Plausible Causes: Yes, these are almost certainly trace impurities from common laboratory solvents that are notoriously difficult to remove completely under high vacuum. Their presence is a routine occurrence in synthetic chemistry.[4][5][6][7][8]

Diagnostic Steps:

• Consult a Reference Table: The most efficient way to identify these peaks is to compare their chemical shifts to established tables of common NMR impurities.

• Review Your Purification Procedure: Did you use any of these solvents in your workup or column chromatography? This can be a strong indicator.

Table of Common Solvent Impurities (in CDCl₃): This table is adapted from the authoritative work by Gottlieb, Kotlyar, and Nudelman, which is an essential resource for every synthetic chemist.[1]

Solvent	¹H Chemical Shift (δ, ppm)	Multiplicity
Acetone	2.17	singlet
Ethyl Acetate	2.05 (CH₃), 4.12 (CH₂), 1.26 (CH₃)	s, q, t
Dichloromethane	5.30	singlet
Hexane / Grease	~1.25, ~0.88	broad multiplets
Toluene	2.36 (CH₃), 7.17-7.27 (Aryl)	s, m
Water	~1.56 (highly variable)	broad singlet

FAQ 3: "I see extra peaks in the aromatic region (7.5-8.5 ppm). Is my compound a mixture?"

Plausible Causes: Extra aromatic signals strongly suggest the presence of related molecular species. The most likely candidates are unreacted starting materials or reaction byproducts. A common synthesis for this molecule involves the reaction of 4-bromo-3-(chlorosulfonyl)benzoic acid with 4-methylpiperidine .[9]

• Unreacted 4-bromo-3-(chlorosulfonyl)benzoic acid: This starting material would have its own distinct set of three aromatic protons.

• Hydrolysis Product: The sulfonyl chloride starting material can be hydrolyzed by trace water to form 4-bromo-3-(sulfo)benzoic acid (-SO₃H). This would also present a different aromatic pattern.

• Regioisomers: Depending on the synthetic route, it's possible to have isomers where the substituents are at different positions on the aromatic ring.

Diagnostic Workflow:

Caption: Workflow for diagnosing synthesis-related impurities.

Troubleshooting Protocol: Advanced Characterization

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful technique to confirm a mixture. It will separate the components and provide their molecular weights, allowing you to quickly identify starting materials or hydrolysis products.

• 2D NMR Spectroscopy (COSY, HSQC): If you suspect a regioisomer, 2D NMR can help. A COSY spectrum will show which aromatic protons are coupled to each other, helping to piece together the substitution pattern. An HSQC will correlate protons to their directly attached carbons.

FAQ 4: "Why are the piperidine signals doubled or excessively broad and complex?"

Plausible Causes: This is a more subtle effect often caused by slow dynamic processes on the NMR timescale. For your molecule, the most likely cause is restricted rotation around the S-N bond, leading to the existence of rotamers (rotational isomers).[10][11] Because the chemical environment around the piperidine ring is asymmetric, this slow rotation can make the two faces of the piperidine ring non-equivalent, leading to a doubling of all piperidine signals.

Diagnostic Protocol: Variable Temperature (VT) NMR The definitive test for rotamers or other dynamic processes is to heat the sample. As the temperature increases, the rate of bond rotation also increases. If the rotation becomes fast enough on the NMR timescale, the distinct signals for each rotamer will broaden, merge, and finally sharpen into a single, time-averaged signal.

• Acquire Room Temperature Spectrum: Obtain a clear spectrum at your standard temperature (e.g., 25 °C).

• Increase Temperature: Increase the probe temperature in increments (e.g., to 40 °C, 60 °C, 80 °C). Allow the sample to equilibrate for 5-10 minutes at each new temperature.

• Acquire Spectra at Each Temperature: Run a spectrum at each temperature point.

• Analyze for Coalescence: Look for the characteristic pattern of two peaks broadening, coming closer together, merging into one broad peak (coalescence), and then sharpening into a single peak at higher temperatures. This is the "fingerprint" of a dynamic process like slow rotation.

FAQ 5: "My entire spectrum looks bad - broad peaks, rolling baseline, and poor signal-to-noise. What's wrong?"

Plausible Causes: These issues are often not due to chemical impurities but rather to the sample preparation or instrument state.[12][13][14]

• Poor Shimming: The magnetic field is not perfectly homogeneous across the sample. This is the most common cause of broad, distorted peaks.

• Low Sample Concentration: Not enough compound is present to get a good signal above the background noise.

• Poor Solubility/Precipitation: If the compound is not fully dissolved or has started to crash out of solution, you will have a non-homogeneous sample, making it impossible to shim correctly. This leads to very broad lineshapes.[3][14]

• Paramagnetic Impurities: Even trace amounts of paramagnetic metals (like iron or copper) can cause significant line broadening.

Troubleshooting Protocol: Sample and Instrument Check

• Check Solubility: Visually inspect your NMR tube. Is the solution clear? Is there any solid material at the bottom? If so, try re-dissolving with gentle warming or using a different deuterated solvent (e.g., DMSO-d₆ instead of CDCl₃).

• Re-Shim the Spectrometer: Carefully re-shim the instrument on your sample. If you cannot achieve good shims, the problem is likely the sample itself (solubility, particulates).

• Filter the Sample: If you suspect particulate matter, filter your sample through a small plug of glass wool directly into a clean NMR tube.

• Increase Concentration: If the signal is simply weak, carefully evaporate the solvent and re-dissolve in a smaller volume, or prepare a fresh, more concentrated sample.

References

• Strohmeier, G. A., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. [Link]

• Strohmeier, G. A., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Chemical Synthesis. California Institute of Technology. [Link]

• D. P. G. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

• ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. [Link]

• Alfa Chemistry. References for NMR Chemical Shifts of Common Solvent Impurities. [Link]

• King, J. F., & As-Saabi, H. (1998). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

• Scilit. Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. [Link]

• UCSD NMR Facility. Trouble Shooting Page. [Link]

• National Institutes of Health (NIH). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• Wikipedia. Piperidine. [Link]

• Optica Publishing Group. Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine. [Link]

• ResearchGate. The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. [Link]

• The Royal Society of Chemistry. Supporting Information for "Highly Efficient and Eco-friendly Synthesis of Tertiary Amines...". [Link]

• University of Washington, Department of Chemistry. Troubleshooting Acquisition Related Problems. [Link]

• Torres, A. M., & Price, W. S. Common problems and artifacts encountered in solution-state NMR experiments. Wiley Online Library. [Link]

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• 1. research.cbc.osu.edu [research.cbc.osu.edu]
• 2. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine [opg.optica.org]
• 11. researchgate.net [researchgate.net]
• 12. Trouble Shooting Page [nmr.ucsd.edu]
• 13. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 14. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Technical Support Center: Purification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the purification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, addressing common challenges and offering practical, field-proven solutions. As Senior Application Scientists, we aim to equip you with the knowledge to not only execute purification protocols but also to understand the underlying chemical principles for effective troubleshooting and optimization.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid?

A1: The impurity profile of your compound is largely dependent on the synthetic route employed. However, common impurities can be categorized as follows:

• Unreacted Starting Materials: The two primary starting materials for the final sulfonamide bond formation are 4-bromo-3-(chlorosulfonyl)benzoic acid and 4-methylpiperidine. Due to incomplete reaction or slight excess of one reagent, these may be present in your crude product.

• Hydrolysis By-products: The sulfonyl chloride intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid, is susceptible to hydrolysis, which would result in the formation of 4-bromo-3-sulfobenzoic acid. This is a common side reaction, especially if the reaction is not performed under strictly anhydrous conditions.[1][2]

• Salts: If a base such as triethylamine or pyridine is used to neutralize the HCl generated during the sulfonylation reaction, the corresponding hydrochloride salt will be a significant impurity that needs to be removed.

• Disubstituted By-products: In some cases, reactions involving nucleophilic aromatic substitution on the benzene ring may lead to minor disubstituted impurities, although this is generally less common under typical sulfonamide formation conditions.

Q2: My compound "oils out" during recrystallization. What causes this and how can I prevent it?

A2: "Oiling out" is a common issue in recrystallization where the solute comes out of solution as a liquid instead of forming solid crystals. This often happens when the solution is supersaturated and cooled too quickly, or when the melting point of the solute is lower than the boiling point of the solvent. High levels of impurities can also promote oiling out.

To prevent this:

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. This provides sufficient time for crystal nucleation and growth.

• Solvent System Adjustment: The chosen solvent may be too nonpolar. Consider using a more polar solvent or a mixed solvent system. For sulfonamides, mixtures like ethanol/water or isopropanol/water are often effective.[3][4]

• Reduce Impurity Load: If the crude material is highly impure, a preliminary purification step, such as an acid-base extraction, might be necessary before attempting recrystallization.

• Seeding: Introduce a seed crystal of the pure compound to induce crystallization at a higher temperature.

Q3: I am not seeing any crystal formation after cooling the recrystallization solution. What should I do?

A3: A lack of crystal formation usually indicates that the solution is not sufficiently supersaturated. Here are some troubleshooting steps:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites.

  • Seeding: Add a tiny crystal of the pure compound to the solution to initiate crystal growth.

• Increase Concentration: If induction methods fail, it's likely that too much solvent was used. Gently heat the solution to evaporate some of the solvent to increase the solute concentration, then allow it to cool again.

• Add an Anti-Solvent: If your compound is dissolved in a good solvent, you can slowly add a miscible "anti-solvent" (in which the compound is poorly soluble) until the solution becomes slightly turbid. This will reduce the overall solubility and promote crystallization.

Troubleshooting Guide: Purification Workflows

This section provides a systematic approach to tackling common purification challenges.

Scenario 1: Low Purity After Initial Recrystallization

If your initial recrystallization attempt results in a product with unsatisfactory purity as determined by HPLC or other analytical methods, consider the following workflow:

Sources

• 1. d-nb.info [d-nb.info]
• 2. Predicting Solubility | Rowan [rowansci.com]
• 3. Prediction of organic compound aqueous solubility using machine learning: a comparison study of descriptor-based and fingerprints-based models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]

"Recrystallization techniques for purifying 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid"

Technical Support Center: Purifying 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid via recrystallization. The content is structured to address common challenges and provide scientifically grounded solutions to ensure the highest purity of your final compound.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the underlying principle for recrystallizing this specific compound?

Recrystallization is a purification technique based on differential solubility.[1] The core principle is that the desired compound and its impurities have different solubility profiles in a given solvent or solvent system. For 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, the ideal solvent will dissolve the compound completely at an elevated temperature but have very limited solubility for it at lower temperatures.[2][3] Impurities, conversely, should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).[1][3] Upon slow cooling, the supersaturated solution of the target compound will form highly organized, pure crystals, excluding impurities from the crystal lattice.[2]

Q2: How does the structure of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid influence solvent selection?

The molecule's structure contains three key regions that dictate its polarity and solubility:

• Aromatic Carboxylic Acid: This is a polar, acidic functional group capable of hydrogen bonding. It suggests solubility in polar protic solvents like alcohols or water, especially at elevated temperatures.[4][5]

• Sulfonamide Group: The sulfonamide moiety is polar and can participate in hydrogen bonding.[6][7]

• 4-Methylpiperidine and Bromo-phenyl Groups: These parts of the molecule are largely non-polar and hydrophobic.

This amphiphilic nature—having both polar and non-polar regions—suggests that a single perfect solvent might be challenging to find. Therefore, mixed-solvent systems (a "good" solvent in which the compound is soluble, and a miscible "anti-solvent" in which it is not) are often highly effective.[6][8]

Q3: What is a good starting point for solvent screening?

A systematic approach to solvent screening is critical. Given the compound's structure, a range of solvents with varying polarities should be tested. A good starting point involves testing small quantities of the crude material against the solvents listed in the table below.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Example Solvents	Expected Behavior & Rationale
Polar Protic	Isopropanol, Ethanol, Water	The carboxylic acid and sulfonamide groups suggest good solubility in hot alcohols.[9] Water is a potential anti-solvent when mixed with alcohols.[8]
Polar Aprotic	Acetone, Acetonitrile	May dissolve the compound at room temperature or with gentle warming. Often used as the "good" solvent in a two-solvent system.
Ethers	Tetrahydrofuran (THF)	Can be a good solvent due to its moderate polarity.[4]
Non-Polar	Toluene, Heptane, Hexane	The compound is likely to be insoluble in these. They serve as excellent anti-solvents.[4]

The ideal single solvent should show poor solubility at room temperature but high solubility at its boiling point. For a two-solvent system, the compound should be highly soluble in the "good" solvent and poorly soluble in the "anti-solvent".[6]

Section 2: Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This method is preferred when a suitable single solvent is identified.

• Dissolution: Place the crude 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in an Erlenmeyer flask with a stir bar. Add a minimal amount of the selected solvent.

• Heating: Gently heat the mixture on a hot plate to the solvent's boiling point. Add small portions of hot solvent incrementally until the solid just dissolves completely.[6] Causality: Using the minimum amount of hot solvent is crucial to ensure the solution is saturated upon cooling, maximizing yield.[10]

• Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for 2-5 minutes.[6][8]

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity filtration using pre-heated glassware to prevent premature crystallization in the funnel.[6][8]

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for forming large, pure crystals.[11]

• Maximizing Yield: Once the flask reaches room temperature, place it in an ice-water bath for 15-30 minutes to maximize crystal formation.[6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[10]

• Drying: Dry the purified crystals to a constant weight. Air drying or using a vacuum oven at a temperature well below the melting point is recommended.[10]

Protocol 2: Two-Solvent (Solvent/Anti-Solvent) Recrystallization

This method is highly effective for compounds with complex solubility profiles.

• Dissolution: Dissolve the crude compound in the minimum amount of a "good" solvent (e.g., hot ethanol or acetone) at room temperature or with gentle warming.

• Addition of Anti-Solvent: While stirring, slowly add the "anti-solvent" (e.g., water or hexane) dropwise until the solution becomes persistently cloudy (turbid).[6] This indicates the point of saturation.

• Re-solubilization: Gently warm the solution until the turbidity just disappears, creating a clear, saturated solution at an elevated temperature.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath as described in Protocol 1.

• Isolation & Drying: Collect and dry the crystals using the same procedure as for the single-solvent method.

Section 3: Troubleshooting Guide

Problem: The compound "oiled out" instead of crystallizing. What should I do?

• Cause: "Oiling out" occurs when the solid separates from the solution as a liquid. This typically happens if the boiling point of the solvent is higher than the melting point of the compound, or if high levels of impurities significantly depress the melting point.[8]

• Solutions:

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil, add a small amount (10-20%) of additional hot solvent, and allow it to cool more slowly.[8][11] The lower solute concentration can prevent oiling.

  • Lower the Crystallization Temperature: Switch to a solvent with a lower boiling point.

  • Modify the Solvent System: If using a single solvent, try a solvent/anti-solvent system. The anti-solvent can induce crystallization at a lower temperature. For instance, ethanol-water or isopropanol-water mixtures are often effective for sulfonamides.[8]

  • Preliminary Purification: If the crude product is highly impure, consider a preliminary purification step like column chromatography before recrystallization.[8]

Problem: No crystals are forming, even after cooling in an ice bath. Why?

• Cause: This issue usually arises from two main reasons: the solution is not sufficiently saturated (too much solvent was used), or the solution is supersaturated but lacks a nucleation point for crystal growth to begin.[8][12]

• Solutions:

  • Induce Crystallization: Try scratching the inside of the flask just below the surface of the liquid with a glass rod.[8] The microscopic scratches provide nucleation sites. Alternatively, add a "seed crystal" of the pure compound if available.[8][12]

  • Reduce Solvent Volume: If induction techniques fail, it is highly likely that too much solvent was used.[12] Gently heat the solution to boil off a portion of the solvent, and then attempt to cool and crystallize again.[11]

  • Add an Anti-Solvent: If using a single solvent, you can cautiously add a miscible anti-solvent dropwise to reduce the overall solubility and induce precipitation.

Problem: The recrystallization yield is very low. How can I improve it?

• Cause: A low yield (e.g., <70%) can result from several factors: using an excessive amount of solvent, premature crystallization during a hot filtration step, or selecting a solvent in which the compound has significant solubility even at low temperatures.[8][11]

• Solutions:

  • Minimize Solvent: Ensure you are using the absolute minimum volume of boiling solvent required to dissolve the compound.[10]

  • Check Mother Liquor: After filtering your crystals, cool the filtrate (mother liquor) in an ice bath to see if a second crop of crystals forms. Note that a second crop may be less pure. You can also test for remaining product by dipping a glass rod in the mother liquor and letting it dry; a significant solid residue indicates substantial loss.[11]

  • Avoid Premature Crystallization: When performing hot filtration, ensure all glassware is pre-heated and that the filtration is done as quickly as possible.[8]

  • Re-evaluate Solvent Choice: The chosen solvent may be too good. A suitable solvent should have a steep solubility curve—high solubility when hot and very low solubility when cold.

Problem: The final product is still colored or appears impure.

• Cause: The color may be from highly soluble impurities that were not removed by recrystallization, or from impurities that were trapped within the crystals due to rapid cooling.

• Solutions:

  • Use Activated Charcoal: If you did not use charcoal and the hot solution was colored, repeat the recrystallization and include the decolorization step as described in Protocol 1.[8] Be cautious not to add too much charcoal, as it can adsorb your product and reduce the yield.[11]

  • Slow Down Cooling: Ensure the crystallization process is slow and undisturbed. Rapid crystal growth can trap impurities within the crystal lattice.[11]

  • Perform a Second Recrystallization: A second pass of recrystallization will almost always improve purity, albeit with some loss of yield.

Section 4: Visualization & Workflow Diagrams

Solvent Selection Workflow

The following diagram outlines a logical workflow for selecting an appropriate recrystallization solvent system.

Caption: A decision tree for selecting a suitable recrystallization solvent system.

Troubleshooting Workflow

This flowchart provides a systematic approach to diagnosing and solving common recrystallization problems.

Caption: A flowchart for troubleshooting common issues in recrystallization.

References

• Benchchem.
• Benchchem. Technical Support Center: Crystallinity of Sulfonamide Compounds.

• MDPI. Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. [Link]

• Google Patents.

• Scribd. Recrystallization of Sulfanilamide. [Link]

• Lander University.
• University of Wisconsin-Green Bay.

• YouTube. Recrystallization of Benzoic Acid Pre-Lab Discussion (CTC 114 Wet Lab Techniques). [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• OCF.

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• University of Rochester, Department of Chemistry.
• UCLA Chemistry.

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Reference Data & Comparative Studies

"Comparing different synthetic routes to 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid"

A Comparative Guide to the Synthetic Routes of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Introduction

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is a key intermediate in the synthesis of various pharmaceutically active compounds. Its structural motifs, including the sulfonamide and the substituted benzoic acid, are prevalent in molecules designed to interact with a range of biological targets. The piperidine moiety, in particular, can enhance solubility and bioavailability.[1][2] Given its importance, the development of an efficient, scalable, and cost-effective synthetic route is of significant interest to researchers in medicinal chemistry and process development.

This guide provides an in-depth comparison of two distinct synthetic routes to 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. Each route is evaluated based on chemical principles, experimental data, and practical considerations such as reagent availability, reaction conditions, and overall efficiency. The objective is to equip researchers and drug development professionals with the necessary information to make an informed decision when selecting a synthetic strategy.

Route 1: Chlorosulfonation of 4-Bromobenzoic Acid

This is a classical and direct approach that begins with the commercially available 4-bromobenzoic acid. The key transformation is the electrophilic aromatic substitution to install the sulfonyl chloride group, followed by amidation with 4-methylpiperidine.

Synthetic Pathway

Caption: Synthetic pathway for Route 1.

Experimental Protocol

Step 1: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber, carefully add chlorosulfonic acid (5 molar equivalents).

• Cool the flask in an ice-water bath.

• Slowly add 4-bromobenzoic acid (1 molar equivalent) in portions to the stirred chlorosulfonic acid, maintaining the internal temperature below 20°C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature, then heat to 60-70°C for 2-3 hours.

• Cool the reaction mixture to room temperature.

• In a separate large beaker, prepare a mixture of crushed ice and water.

• Slowly and carefully pour the reaction mixture onto the ice-water with vigorous stirring to precipitate the product.

• Collect the solid product by vacuum filtration and wash thoroughly with cold deionized water until the filtrate is neutral.

• Dry the product under vacuum to yield 4-bromo-3-(chlorosulfonyl)benzoic acid. This intermediate is often used in the next step without further purification due to its moisture sensitivity.[3]

Step 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• To a stirred solution of 4-methylpiperidine (1.2 equivalents) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5 equivalents) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) at 0°C, add a solution of 4-bromo-3-(chlorosulfonyl)benzoic acid (1 equivalent) in the same solvent dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and acidify the aqueous layer with 1M HCl to precipitate the product.

• Collect the precipitate by filtration, wash with water, and dry.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product.

Route 2: Synthesis from 2-Bromo-5-methylaniline

This alternative route builds the molecule from a different starting material, potentially offering advantages in terms of regioselectivity and avoiding the use of harsh chlorosulfonating agents in the presence of a carboxylic acid.

Synthetic Pathway

Caption: Synthetic pathway for Route 2.

Experimental Protocol

Step 1: Synthesis of 4-Bromo-3-methylbenzene-1-sulfonyl chloride

• Prepare a solution of 2-bromo-5-methylaniline (1 equivalent) in aqueous HCl.

• Cool the solution to 0-5°C and add a solution of sodium nitrite (1.1 equivalents) in water dropwise to form the diazonium salt.

• In a separate flask, prepare a solution of sulfur dioxide in acetic acid and add copper(II) chloride as a catalyst.

• Add the cold diazonium salt solution to the SO2/CuCl2 mixture.

• Stir the reaction at room temperature until the evolution of nitrogen gas ceases.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, and dry over anhydrous sodium sulfate.

• Evaporate the solvent to yield the crude sulfonyl chloride.

Step 2: Synthesis of 1-((4-Bromo-3-methylphenyl)sulfonyl)-4-methylpiperidine

• Dissolve the crude 4-bromo-3-methylbenzene-1-sulfonyl chloride (1 equivalent) in a suitable solvent like dichloromethane.

• Add 4-methylpiperidine (1.2 equivalents) and a base like triethylamine (1.5 equivalents) at 0°C.

• Allow the reaction to proceed at room temperature overnight.

• Work up the reaction by washing with water and brine, then dry the organic layer and evaporate the solvent to obtain the sulfonamide intermediate.

Step 3: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• Dissolve the sulfonamide intermediate from the previous step in a mixture of a suitable solvent (e.g., pyridine or a mixture of t-butanol and water).

• Heat the solution and add a strong oxidizing agent such as potassium permanganate (KMnO4) portion-wise.[1]

• Reflux the mixture until the purple color of the permanganate disappears.

• Cool the reaction mixture and filter off the manganese dioxide.

• Acidify the filtrate with concentrated HCl to precipitate the carboxylic acid product.

• Collect the product by filtration, wash with cold water, and dry.

• Recrystallize from a suitable solvent to obtain the pure final product.

Comparison of Synthetic Routes

Parameter	Route 1: Chlorosulfonation	Route 2: From 2-Bromo-5-methylaniline
Starting Material	4-Bromobenzoic acid	2-Bromo-5-methylaniline
Number of Steps	2	3
Overall Yield (Estimated)	Moderate to Good	Moderate
Key Reagents	Chlorosulfonic acid, 4-Methylpiperidine	Sodium nitrite, SO2, CuCl2, 4-Methylpiperidine, KMnO4
Scalability	Good, but handling large quantities of chlorosulfonic acid requires special care.	Moderate, due to the multi-step nature and the use of a strong oxidant.
Safety & Environmental	Use of highly corrosive and moisture-sensitive chlorosulfonic acid.[3]	Diazotization can be hazardous if not controlled. Use of a strong oxidant like KMnO4.
Purification	Recrystallization of the final product.	Multiple purification steps may be needed for intermediates.

Discussion and Conclusion

Route 1 is the more direct and likely more industrially viable approach due to its fewer steps and the use of a readily available starting material. The chlorosulfonation of aromatic compounds is a well-established industrial process. However, the use of a large excess of chlorosulfonic acid, a highly corrosive and hazardous reagent, is a significant drawback, especially on a large scale. The reaction also requires careful temperature control to minimize the formation of by-products.

Route 2 offers an alternative that avoids the direct chlorosulfonation of a deactivated benzoic acid derivative. This can sometimes lead to cleaner reactions and easier purification of the sulfonyl chloride intermediate. However, this route is longer, which can negatively impact the overall yield and cost. The diazotization step requires careful control of temperature to avoid decomposition of the diazonium salt, and the final oxidation step with potassium permanganate can sometimes be challenging to drive to completion and may require significant purification to remove manganese salts.

Recommendation: For laboratory-scale synthesis where simplicity and speed are desired, Route 1 is generally preferred, provided that appropriate safety precautions are taken for handling chlorosulfonic acid. For larger-scale production or if issues with the regioselectivity or harshness of chlorosulfonation are encountered, Route 2 provides a viable, albeit longer, alternative. The choice between these routes will ultimately depend on the specific capabilities of the laboratory, the scale of the synthesis, and the cost and availability of the starting materials.

References

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• Chem-Impex. (n.d.). 1-Benzenesulfonyl-piperidine-4-carboxylic acid. Chem-Impex.
• MDPI. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)
• PMC - PubMed Central. (n.d.).

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A Comparative Analysis of the Potential Biological Activity of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid and Its Analogs

Introduction:

In the landscape of modern drug discovery, the strategic exploration of structure-activity relationships (SAR) is paramount to the development of novel therapeutic agents. The compound 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid represents an intriguing scaffold, integrating several pharmacophoric elements known to confer diverse biological activities. These include a halogenated benzoic acid moiety, a sulfonamide linker, and a substituted piperidine ring. While direct experimental data on this specific molecule is not extensively published, a comprehensive analysis of its structural analogs provides a strong foundation for predicting its potential biological profile and for designing robust comparative studies.

This guide provides a comparative framework for evaluating the biological activity of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid against a curated set of structural analogs. We will delve into the rationale behind the selection of these analogs, propose a detailed experimental workflow for their comparative evaluation, and discuss the potential SAR insights that could be gleaned from such a study. This document is intended for researchers, scientists, and professionals in drug development who are engaged in the identification and optimization of novel small molecule therapeutics.

The Core Scaffold: Unpacking the Potential of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

The structure of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid suggests several avenues for biological interaction. The benzoic acid group can act as a key binding element, particularly for targets with carboxylate-binding pockets. The sulfonamide linker is a common feature in a wide array of clinically successful drugs, including antibacterials, diuretics, and protease inhibitors. The bromination of the aromatic ring can enhance binding affinity through halogen bonding and influence the compound's pharmacokinetic properties. Finally, the 4-methylpiperidine group can modulate solubility, lipophilicity, and interactions with hydrophobic pockets of target proteins.

Based on the activities of structurally related compounds, we can hypothesize that 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid may exhibit activities such as:

• Antimicrobial Effects: Sulfonamides are a well-established class of antibiotics. The core scaffold shares features with compounds showing antibacterial and antifungal properties.[1][2]

• Enzyme Inhibition: The scaffold is amenable to targeting various enzyme classes. For instance, analogs of benzoic acid have been explored as inhibitors of farnesyl protein transferase and VLA-4 antagonists.[3][4]

• Receptor Modulation: The piperidine moiety is a common feature in ligands for various receptors, including neuronal nicotinic receptors and the presynaptic choline transporter.[5][6][7]

A Curated Set of Analogs for Comparative Analysis

To elucidate the SAR of the core compound, a strategic selection of analogs is crucial. The following table outlines a proposed set of analogs for synthesis and comparative biological evaluation, designed to probe the contribution of each key structural feature.

Compound ID	Structure	Rationale for Inclusion
LEAD-001	4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid	The primary compound of interest.
ANA-001	3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid	To assess the contribution of the bromo substituent to activity.
ANA-002	4-Chloro-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid	To explore the effect of a different halogen at the 4-position.
ANA-003	4-Bromo-3-(piperidin-1-ylsulfonyl)benzoic acid	To evaluate the impact of the methyl group on the piperidine ring.
ANA-004	4-Bromo-3-[(4-methylpiperazin-1-yl)sulfonyl]benzoic acid	To investigate the influence of a different heterocyclic ring system.
ANA-005	4-Bromo-N-(4-methylphenyl)benzenesulfonamide	To compare with a classic sulfonamide structure lacking the benzoic acid and piperidine moieties.

Proposed Experimental Workflow for Comparative Evaluation

A multi-tiered screening approach is recommended to efficiently compare the biological activities of the synthesized compounds. The following workflow is designed to first identify promising activities and then to delve deeper into the mechanism of action and cellular effects.

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A Comparative Guide to Mass Spectrometry for the Structural Confirmation of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's identity is a cornerstone of regulatory compliance and scientific rigor. For novel compounds such as 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, a multi-faceted analytical approach is not just best practice, but a necessity. This guide provides an in-depth comparison of mass spectrometry techniques for the definitive structural elucidation of this target molecule, offering field-proven insights for researchers, scientists, and drug development professionals.

The Criticality of Identity Confirmation

Before delving into the analytical methodologies, it is paramount to understand the significance of unequivocally confirming the structure of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. This compound, with a molecular formula of C13H16BrNO4S and a monoisotopic mass of 361.0038 g/mol [1][2], possesses distinct structural features—a brominated benzoic acid, a sulfonamide linkage, and a methylpiperidine moiety. Each of these components presents unique analytical fingerprints that can be exploited for its identification. In drug development, even minor deviations from the intended structure can have profound impacts on efficacy, safety, and intellectual property. Therefore, the choice of analytical technique is a critical decision.

A Comparative Overview of Ionization Techniques

Mass spectrometry is a powerful tool for molecular identification, providing information on molecular weight and structure.[3][4] The initial and most critical step in mass spectrometry is the ionization of the analyte. The choice of ionization technique can significantly influence the quality and type of data obtained. For a molecule like 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, which possesses both polar (carboxylic acid, sulfonamide) and non-polar (aromatic ring, piperidine) functionalities, a careful comparison of ionization methods is warranted.

Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is a soft ionization technique that is particularly well-suited for polar and thermally labile molecules.[5][6][7] It generates ions from a liquid solution by applying a high voltage to create an aerosol, making it highly compatible with liquid chromatography (LC).[5][6]

Principle of ESI:

Caption: Workflow of the Electrospray Ionization (ESI) process.

Advantages for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid:

• Soft Ionization: ESI is a "soft" technique, meaning it typically produces intact molecular ions with minimal fragmentation.[5][7] This is crucial for accurately determining the molecular weight of the parent compound.

• High Sensitivity for Polar Groups: The presence of the carboxylic acid and sulfonamide groups makes the molecule amenable to protonation or deprotonation, leading to efficient ionization in either positive or negative ion mode.

• LC-MS Compatibility: ESI is the most common ionization source for LC-MS, allowing for the separation of the target compound from impurities prior to mass analysis.[8]

Experimental Protocol: LC-ESI-MS

• Sample Preparation: Dissolve 1 mg of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Chromatographic Separation:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the compound, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

• Mass Spectrometry (Positive Ion Mode):

  • Ion Source: ESI.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Temperature: 325 °C.

  • Drying Gas Flow: 8 L/min.

  • Nebulizer Pressure: 35 psi.

  • Scan Range: m/z 100-500.

Atmospheric Pressure Chemical Ionization (APCI)

Atmospheric Pressure Chemical Ionization (APCI) is another common ionization technique that is suitable for a wide range of small molecules, including those that are less polar and thermally stable.[9][10]

Principle of APCI:

Caption: Schematic of a triple quadrupole mass spectrometer for MS/MS analysis.

Expected Fragmentation Pattern:

The fragmentation of protonated 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is likely to occur at the labile sulfonamide bond. [11][12]

• Cleavage of the S-N bond: This would result in the formation of a fragment corresponding to the protonated 4-methylpiperidine and a fragment containing the brominated benzoic acid sulfonyl group.

• Loss of SO2: A common fragmentation pathway for sulfonamides is the loss of sulfur dioxide. [13]* Loss of the carboxylic acid group: Decarboxylation is another possible fragmentation pathway.

By analyzing the m/z values of the product ions, the different structural components of the molecule can be confirmed.

The Importance of Isotopic Pattern Analysis

The presence of a bromine atom in 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid provides a distinct isotopic signature. Bromine has two naturally occurring isotopes, 79Br and 81Br, in an approximate 1:1 ratio. [14][15]This results in a characteristic M and M+2 isotopic pattern in the mass spectrum for any ion containing a bromine atom. [16] Expected Isotopic Pattern:

The molecular ion region of the mass spectrum should show two peaks of nearly equal intensity separated by 2 m/z units, corresponding to the molecules containing 79Br and 81Br. This provides definitive evidence for the presence of one bromine atom in the molecule.

Validation and Trustworthiness

To ensure the trustworthiness of these analytical methods, it is essential to follow established validation protocols. [17][18]This includes demonstrating specificity, linearity, accuracy, precision, and robustness of the method, as outlined in FDA and ICH guidelines. [19][20][21]The use of a certified reference standard for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is crucial for method validation and quantitative analysis.

Conclusion

The definitive identification of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid is best achieved through a combination of mass spectrometry techniques. LC-ESI-HRMS provides an accurate molecular formula, while MS/MS experiments elucidate the structural connectivity. The characteristic isotopic pattern of bromine serves as an additional point of confirmation. By employing these complementary techniques within a validated framework, researchers and drug development professionals can have the highest level of confidence in the identity and purity of their compound, a critical step in the journey from discovery to therapeutic application.

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Analysis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

Abstract

In the intricate process of drug discovery and development, the selectivity of a lead compound is a critical determinant of its therapeutic window and potential for adverse effects. This guide provides a comprehensive comparative analysis of the cross-reactivity profile of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (hereafter referred to as Compound A), a novel investigational molecule. Lacking extensive published data on its specific biological targets, we present a structured approach to evaluating its selectivity against key off-target families, namely protein kinases and G-protein coupled receptors (GPCRs). This document outlines detailed experimental protocols, presents comparative data against structurally related analogs, and offers insights into the interpretation of cross-reactivity data for researchers, scientists, and drug development professionals.

Introduction: The Imperative of Selectivity in Drug Design

The journey of a therapeutic candidate from a promising hit to a marketable drug is fraught with challenges, chief among them being the potential for off-target interactions. These unintended molecular liaisons can lead to a spectrum of undesirable outcomes, from diminished efficacy to severe toxicity. Consequently, the early and thorough characterization of a compound's selectivity profile is not merely a regulatory formality but a cornerstone of rational drug design.

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (Compound A) is a molecule of interest featuring a sulfonylbenzoic acid moiety attached to a 4-methylpiperidine group. While its primary mechanism of action is under active investigation, its structural alerts—the sulfonamide and carboxylic acid groups—are prevalent in a multitude of bioactive compounds, including kinase inhibitors and GPCR ligands.[1] This guide, therefore, aims to provide a robust framework for assessing the cross-reactivity of Compound A and its analogs, thereby enabling a data-driven evaluation of its therapeutic potential.

Comparative Compounds: The Rationale for Structural Analogs

To contextualize the cross-reactivity profile of Compound A, two structurally related analogs have been selected for this comparative analysis. These analogs, designated as Compound B and Compound C , feature targeted modifications to the core scaffold of Compound A, allowing for an exploration of structure-activity relationships concerning selectivity.

• Compound A: 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• Compound B (Alternative): 4-Chloro-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (explores the impact of halogen substitution)

• Compound C (Alternative): 4-Bromo-3-[(piperidin-1-yl)sulfonyl]benzoic acid (investigates the influence of the methyl group on the piperidine ring)

The rationale behind these selections is to systematically probe how seemingly minor alterations can influence interactions with a diverse range of protein targets.

Kinase Cross-Reactivity Profiling

Protein kinases represent one of the largest and most functionally diverse enzyme families, making them a frequent source of off-target interactions for many small molecule drugs. A broad kinase screen is therefore an essential component of any comprehensive selectivity assessment.

Experimental Workflow: Kinase Panel Screening

A widely adopted and efficient method for assessing kinase cross-reactivity is through a large-panel kinase screen. Here, we outline a typical workflow using a radiometric assay format, which measures the incorporation of radiolabeled phosphate (³²P or ³³P) from ATP onto a substrate.

Caption: Workflow for a radiometric kinase cross-reactivity screen.

Comparative Kinase Selectivity Data

The following table summarizes hypothetical percentage inhibition data for Compounds A, B, and C when screened against a panel of representative kinases at a concentration of 1 µM. A hypothetical primary target, Kinase X, is included for reference.

Kinase Target	Compound A (% Inhibition @ 1µM)	Compound B (% Inhibition @ 1µM)	Compound C (% Inhibition @ 1µM)
Kinase X (Primary Target)	95	92	88
Kinase Y	45	25	65
Kinase Z	15	18	12
Kinase P	52	65	30
Kinase Q	8	5	10

Interpretation of Kinase Selectivity

From the hypothetical data, several insights can be drawn:

• Compound A exhibits potent inhibition of the primary target, Kinase X, but also shows moderate off-target activity against Kinase Y and Kinase P. This suggests a potential for side effects related to the inhibition of these kinases.

• Compound B , where the bromo group is replaced with a chloro group, displays improved selectivity. The inhibition of Kinase Y is reduced, although off-target activity against Kinase P is slightly increased. This highlights the significant impact of halogen substitution on selectivity.

• Compound C , lacking the methyl group on the piperidine ring, shows a different selectivity profile. While still active against the primary target, it has increased off-target activity against Kinase Y and reduced activity against Kinase P compared to Compound A. This indicates that the methyl group may play a role in steering the compound away from the active site of Kinase Y.

GPCR Cross-Reactivity Profiling

GPCRs constitute another major class of drug targets and, consequently, a common source of off-target effects. Assessing interactions with a panel of representative GPCRs is crucial for a comprehensive safety evaluation.

Experimental Workflow: GPCR Binding Assay

A common method for assessing GPCR cross-reactivity is through radioligand binding assays. This technique measures the ability of a test compound to displace a known radiolabeled ligand from its receptor.

Caption: Workflow for a GPCR radioligand binding assay.

Comparative GPCR Selectivity Data

The table below presents hypothetical binding affinity (Ki, in nM) data for the three compounds against a panel of GPCRs. A lower Ki value indicates stronger binding. A hypothetical primary GPCR target is included for context.

GPCR Target	Compound A (Ki, nM)	Compound B (Ki, nM)	Compound C (Ki, nM)
GPCR A (Primary Target)	15	25	50
GPCR B	850	>10,000	500
GPCR C	>10,000	>10,000	>10,000
GPCR D	1,200	2,500	900
GPCR E	5,000	>10,000	3,500

Interpretation of GPCR Selectivity

The hypothetical GPCR binding data suggests:

• Compound A demonstrates good selectivity for its primary target, GPCR A, with significantly weaker binding to other tested GPCRs. The micromolar affinity for GPCRs B, D, and E suggests a lower likelihood of physiologically relevant off-target effects mediated by these receptors at therapeutic concentrations.

• Compound B shows a decrease in affinity for the primary target and an overall improvement in selectivity, with no significant binding to any of the off-targets tested. This further underscores the role of the halogen in modulating target engagement.

• Compound C exhibits the weakest affinity for the primary target among the three analogs. However, it displays increased off-target binding to GPCRs B, D, and E compared to Compound A. This implies that the 4-methyl group on the piperidine ring is important for both primary target affinity and for avoiding interactions with these off-target GPCRs.

Conclusion and Future Directions

This comparative guide provides a foundational framework for the cross-reactivity assessment of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid and its analogs. The hypothetical data presented herein illustrates the profound impact of subtle structural modifications on the selectivity profiles against both kinase and GPCR superfamilies.

For Compound A , the key takeaway is the need for further investigation into its off-target activities on Kinase Y and Kinase P to understand the potential clinical implications. The improved selectivity of Compound B suggests that further optimization of the halogen substitution could be a fruitful avenue for enhancing the therapeutic index. The profile of Compound C highlights the importance of the 4-methylpiperidine moiety for both potency and selectivity.

Future studies should expand upon these initial screens with functional, cell-based assays to confirm the nature of the observed interactions (e.g., agonist vs. antagonist activity for GPCRs, or cellular inhibition for kinases). A comprehensive understanding of the cross-reactivity landscape is paramount to advancing the development of this and other novel chemical entities with greater confidence in their safety and efficacy.

References

• Discovery of a series of novel 3-sulfonamido benzoic acid derivatives as promising P2Y14R antagonists for acute lung injury. European Journal of Medicinal Chemistry. [Link]

• Synthesis and Biological Evaluation of Benzoic Acid Derivatives as Potent, Orally Active VLA-4 Antagonists. Bioorganic & Medicinal Chemistry. [Link]

• Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. PMC - PubMed Central. [Link]

• 4-Bromo-2-(piperidin-1-yl)thiazol-5-yl-phenyl methanone (12b) inhibits Na+/K(+)-ATPase and Ras oncogene activity in cancer cells. European Journal of Medicinal Chemistry. [Link]

• Piperidine carboxylic acid derivatives of 10H-pyrazino[2,3-b][2][3]benzothiazine as orally-active adhesion molecule inhibitors. Chemical & Pharmaceutical Bulletin. [Link]

• Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. MDPI. [Link]

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A Comparative Guide to the Synthetic Strategies for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic Acid: A Cost-Benefit Analysis

Introduction

4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid (CAS 415712-07-1) is a substituted benzoic acid derivative featuring a sulfonamide linkage to a 4-methylpiperidine moiety.[1] Such structures are of significant interest in medicinal chemistry and drug development, often serving as key intermediates or scaffolds for pharmacologically active molecules. The efficient and economical synthesis of this compound is paramount for advancing research and development timelines. A poorly optimized synthetic route can lead to prohibitive costs, low yields, and scalability issues, creating significant bottlenecks in the drug development pipeline.

This guide provides an in-depth cost-benefit analysis of two primary synthetic routes for preparing 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. We will dissect each pathway, providing detailed experimental protocols, and evaluate them based on criteria crucial for both academic research and industrial-scale production, including raw material cost, process safety, scalability, and overall efficiency.

Synthetic Strategy Overview

The most logical retrosynthetic disconnection for the target molecule is at the sulfonamide (S-N) bond. This approach suggests a convergent synthesis, preparing the two key fragments—an electrophilic sulfonyl source and a nucleophilic amine—separately before their final coupling. This leads to two plausible and robust synthetic strategies, primarily differing in the starting point for the aromatic component.

• Route 1: The Direct Chlorosulfonylation Approach. This classic and direct method begins with commercially available 4-bromobenzoic acid, which undergoes chlorosulfonylation to generate the key intermediate, 4-bromo-3-(chlorosulfonyl)benzoic acid. This reactive sulfonyl chloride is then coupled with 4-methylpiperidine.

• Route 2: The Diazotization-Sulfonylation (Sandmeyer-type) Approach. This alternative route starts from a more functionalized precursor, 3-amino-4-bromobenzoic acid. A Sandmeyer-type reaction, involving diazotization followed by reaction with sulfur dioxide in the presence of a copper catalyst, generates the sulfonyl chloride intermediate in situ, which is then reacted with 4-methylpiperidine.

Below, we explore the intricacies and practical considerations of each route.

Route 1: The Direct Chlorosulfonylation Approach

This is arguably the most straightforward pathway on paper, leveraging a powerful but aggressive reagent to install the sulfonyl chloride group directly onto the aromatic ring.

Workflow Diagram

Caption: Synthetic workflow for Route 1.

Detailed Experimental Protocols

Step 1a: Synthesis of 4-Bromobenzoic Acid (Optional Starting Point)

While 4-bromobenzoic acid is commercially available, its synthesis from the cheaper p-bromotoluene is a viable option for cost reduction on a large scale.

• Protocol: A mixture of p-bromotoluene (1 mol), cobalt acetate (0.02 mol), and manganese acetate (0.02 mol) in glacial acetic acid (500 mL) is heated to 75-85°C.[2] Oxygen is bubbled through the vigorously stirred solution. The reaction is monitored by HPLC until the starting material is consumed (<0.5%). Upon completion, the mixture is cooled, and the crude 4-bromobenzoic acid precipitates and is collected by filtration.[2] Recrystallization from an appropriate solvent yields the pure product.

• Causality: This liquid-phase oxidation utilizes a Co/Mn catalyst system, which effectively facilitates the oxidation of the methyl group to a carboxylic acid using oxygen as the terminal oxidant, making it an economical and scalable process.[2]

Step 1b: Synthesis of 4-Bromo-3-(chlorosulfonyl)benzoic acid

• Protocol: To an excess of chlorosulfonic acid (5-10 equivalents), cooled in an ice bath, 4-bromobenzoic acid (1 equivalent) is added portion-wise, ensuring the temperature does not exceed 10°C. The reaction mixture is then slowly heated to 60-80°C and maintained for 2-4 hours until TLC/HPLC analysis indicates the completion of the reaction. The mixture is then cooled and carefully quenched by pouring it onto crushed ice. The precipitated solid, 4-bromo-3-(chlorosulfonyl)benzoic acid, is collected by filtration, washed with cold water, and dried under vacuum.[3][4][5]

• Causality: Chlorosulfonic acid serves as both the solvent and the electrophilic chlorosulfonating agent. The electron-withdrawing carboxylic acid group directs the incoming chlorosulfonyl group to the meta position. The large excess of the reagent and heating are necessary to drive the reaction to completion. The ice quench is critical for both precipitating the less soluble product and safely decomposing the excess, highly reactive chlorosulfonic acid.

Step 2: Synthesis of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

• Protocol: To a solution of 4-bromo-3-(chlorosulfonyl)benzoic acid (1 equivalent) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF), 4-methylpiperidine (1.1 equivalents) is added, followed by the dropwise addition of a base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.2 equivalents) at 0°C. The reaction is allowed to warm to room temperature and stirred for 12-18 hours. Upon completion, the reaction is quenched with water, and the pH is adjusted to ~2-3 with dilute HCl, which protonates the product to facilitate its extraction. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product. Purification is typically achieved by recrystallization or column chromatography.

• Causality: The nucleophilic secondary amine of 4-methylpiperidine attacks the electrophilic sulfur atom of the sulfonyl chloride. A non-nucleophilic organic base (TEA or DIPEA) is required to scavenge the HCl generated during the reaction, preventing the protonation of the valuable 4-methylpiperidine and driving the equilibrium towards product formation. Using two equivalents of base ensures neutralization of both the generated HCl and the acidic carboxylic acid proton.

Route 2: The Diazotization-Sulfonylation Approach

This route avoids the use of neat chlorosulfonic acid, which can be advantageous from a safety and material compatibility perspective. It relies on the well-established Sandmeyer reaction chemistry.

Workflow Diagram

Caption: Synthetic workflow for Route 2.

Detailed Experimental Protocols

Step 1: Diazotization of 3-Amino-4-bromobenzoic acid

• Protocol: 3-Amino-4-bromobenzoic acid (1 equivalent) is suspended in aqueous HCl (3-4 equivalents) and cooled to 0-5°C in an ice-salt bath. A solution of sodium nitrite (1.05 equivalents) in water is added dropwise, maintaining the temperature below 5°C. The reaction is stirred for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Causality: The reaction of the primary aromatic amine with nitrous acid (generated in situ from NaNO₂ and HCl) at low temperatures produces a relatively stable diazonium salt. Maintaining a low temperature is critical to prevent the premature decomposition of this intermediate.

Step 2: Sulfonyl Chloride Formation (Meerwein Reaction)

• Protocol: In a separate flask, a source of sulfur dioxide (e.g., gaseous SO₂ bubbled through the solvent, or a stable surrogate like DABSO) is dissolved/suspended in an acidic aqueous medium (e.g., aqueous acetic acid or HCl) containing a catalytic amount of copper(I) chloride (CuCl).[6] The previously prepared cold diazonium salt solution is then added slowly to this mixture. Vigorous nitrogen evolution is observed. The reaction is stirred until gas evolution ceases and then allowed to warm to room temperature. The product, 4-bromo-3-(chlorosulfonyl)benzoic acid, often precipitates from the aqueous mixture and can be isolated by filtration or extraction.[6]

• Causality: This is a variation of the Sandmeyer reaction. The copper(I) catalyst facilitates the radical decomposition of the diazonium salt and the subsequent reaction with sulfur dioxide to form a sulfonyl radical, which then abstracts a chlorine atom to yield the sulfonyl chloride.[6] Using an aqueous system is often safer, more robust, and can allow the product to precipitate directly in high purity.[6]

Step 3: Sulfonamide Formation

• Protocol: This step is identical to Step 2 in Route 1. The isolated 4-bromo-3-(chlorosulfonyl)benzoic acid is reacted with 4-methylpiperidine in the presence of a base to yield the final product.

Cost-Benefit Analysis

The choice between these routes depends heavily on the scale of the synthesis and the available resources, including equipment and safety infrastructure.

Comparative Analysis Logic

Caption: Decision matrix for synthetic route selection.

Quantitative & Qualitative Comparison

Parameter	Route 1: Direct Chlorosulfonylation	Route 2: Diazotization-Sulfonylation	Analysis & Justification
Starting Material Cost	Moderate. 4-Bromobenzoic acid is relatively inexpensive.	Higher. 3-Amino-4-bromobenzoic acid is a more specialized and thus more expensive starting material.	Route 1 has a clear advantage in raw material cost, especially if 4-bromobenzoic acid is synthesized in-house from p-bromotoluene.
Reagent Hazards	High. Chlorosulfonic acid is extremely corrosive, reacts violently with water, and releases toxic HCl gas. Requires specialized handling and equipment.	Moderate. Sodium nitrite is toxic and an oxidizer. Diazonium salts can be explosive if allowed to dry. SO₂ is a toxic gas.	Route 2 avoids the highly corrosive neat chlorosulfonic acid, making it potentially safer and less demanding on reactor materials (e.g., glass-lined steel vs. Hastelloy).[6]
Process Complexity	Low. Two primary synthetic steps. The chlorosulfonylation is a one-pot reaction.	Moderate. Involves the preparation of a diazonium intermediate that is temperature-sensitive and used in situ.	Route 1 is simpler operationally, involving fewer distinct stages and less stringent temperature control outside of the initial addition.
Overall Yield	Good to Excellent. Chlorosulfonylation reactions are often high-yielding, though purification can be challenging.	Moderate to Good. Diazotization and Sandmeyer reactions can be high-yielding but are sensitive to conditions and can generate side products.	Route 1 often provides higher and more consistent yields due to the powerful nature of the chlorosulfonating agent.
Scalability	Challenging. Handling large volumes of chlorosulfonic acid poses significant safety and engineering challenges (exotherm, corrosion).	Favorable. Aqueous-based diazotization reactions are well-established in industrial settings. The use of SO₂ surrogates can simplify gas handling.[6][7]	Route 2 is generally more amenable to large-scale industrial production due to better-understood and manageable safety protocols for aqueous diazotization.
Environmental Impact	Poor. Use of a large excess of chlorosulfonic acid generates significant acidic waste upon quenching.	Moderate. Generates saline wastewater. The use of copper catalysts requires waste stream treatment.	Route 2 can be considered "greener" as it avoids a large excess of a highly corrosive reagent and operates in an aqueous medium.

Conclusion and Recommendation

Both synthetic routes present viable pathways to 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, but they are suited for different contexts.

• For laboratory-scale synthesis (milligrams to grams) , Route 1 (Direct Chlorosulfonylation) is often preferred. Its operational simplicity, high potential yields, and lower starting material cost make it an attractive choice for rapid synthesis of material for research purposes, provided the necessary safety precautions (fume hood, appropriate PPE) are strictly followed.

• For pilot-plant or industrial-scale production (kilograms and beyond) , Route 2 (Diazotization-Sulfonylation) presents a more compelling case. Despite the higher cost of the starting material and slightly greater process complexity, the avoidance of bulk chlorosulfonic acid significantly enhances process safety and reduces demands on specialized corrosion-resistant equipment. The use of aqueous media is also a major advantage for large-scale operations in terms of heat management and handling.[6]

Ultimately, the choice of synthesis is a strategic decision that must balance economic pressures with the practical realities of process safety, available equipment, and environmental responsibility. This guide provides the foundational data and expert rationale to make that decision an informed one.

References

• Bravo-Monroy, L., et al. (2014). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Journal of the Mexican Chemical Society, 58(4). [Link]

• Google Patents. Preparation method for 4-methylenepiperidine or acid addition salt thereof. CN108017573A.
• Google Patents. Process for preparing 4-methylenepiperidine or acid addition salt thereof. CN108017573B.

• ResearchGate. A New, Mild Preparation of Sulfonyl Chlorides. [Link]

• ChemistryViews. (2018). Better Synthesis of Sulfonyl Chloride Mimics. [Link]

• Molecules. (2019). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 24(15), 2795. [Link]

• Organic Chemistry Portal. Sulfonyl chloride synthesis by chlorosulfonation. [Link]

• Dunn, P. J., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(2), 229–233. [Link]

• MDPI. (2022). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Molecules, 27(19), 6594. [Link]

• PubChem. 4-bromo-3-(chlorosulfonyl)benzoic acid. [Link]

• Molbase. 4-bromo-3-[(4-methyl-1-piperidinyl)sulfonyl]benzoic acid. [Link]

• Google Patents. A kind of preparation method of 4- bromobenzoic acids. CN108558636A.
• Google Patents. Sulfamylbenzoic acids. US4377521A.
• Google Patents. A process for the preparation of highly pure 4-(4-methyl piperazinomethyl) benzoic acid dihydrochloride. WO2013008242A1.

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• 4. 50803-23-1|4-Bromo-3-(chlorosulfonyl)benzoic acid|BLD Pharm [bldpharm.com]
• 5. 4-bromo-3-(chlorosulfonyl)benzoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]

A Senior Application Scientist's Guide to Reproducibility in Experiments Using 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

For researchers, scientists, and professionals in drug development, the reproducibility of experimental results is the bedrock of scientific integrity. This guide provides an in-depth technical analysis of the factors influencing the reproducibility of experiments involving the novel compound 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid . While direct, peer-reviewed data on this specific molecule is emerging, we can establish a robust framework for its reliable synthesis and application by drawing upon established principles for analogous chemical structures. This guide will detail a comprehensive synthetic protocol, methods for rigorous characterization, and a comparative analysis of its potential performance in a relevant biological assay, offering a predictive and practical resource for its use in research.

Section 1: Synthesis and Characterization: The Foundation of Reproducibility

The reproducibility of any experiment begins with the quality and purity of the starting materials. Here, we outline a robust, multi-step synthesis for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid, designed to ensure high purity and consistency.

Synthetic Workflow

The proposed synthesis is a two-step process starting from the commercially available 4-bromo-3-(chlorosulfonyl)benzoic acid[1][2]. This approach is favored for its directness and the relative ease of purification of the intermediate and final products.

Sources

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• 2. chemscene.com [chemscene.com]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid

This guide provides essential safety protocols and operational directives for the handling and disposal of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid. As a compound integrating a brominated benzoic acid, a sulfonyl group, and a piperidine derivative, it necessitates a multi-faceted approach to safety, drawing from the hazard profiles of each constituent chemical class. This document is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Assessment and Triage

• Aromatic Sulfonic Acid Moiety : Aromatic sulfonic acids are known to be irritating and can cause burns upon skin contact.[1] Inhalation may lead to respiratory tract irritation, causing symptoms such as coughing and wheezing.[1]

• Bromobenzoic Acid Moiety : Similar brominated benzoic acid compounds are classified as irritants to the eyes, skin, and respiratory system.[2][3] They are often harmful if swallowed.[2][4]

• Piperidine Moiety : Piperidine and its derivatives can be toxic if they come into contact with the skin or are inhaled.[5][6] They can also cause severe skin burns and eye damage.[5][7]

Given these components, 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid should be handled as a hazardous substance with the potential to cause skin, eye, and respiratory irritation, and may be harmful if ingested or absorbed through the skin.

Summary of Potential Hazards:

Hazard Class	Potential Effect	GHS Classification (Inferred)
Acute Toxicity (Oral)	Harmful if swallowed.[2][4][8]	Category 4
Skin Corrosion/Irritation	Causes skin irritation, potentially severe burns.[1][5][8][9]	Category 2 / 1C
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.[2][5][8][9][10]	Category 2A / 1
Respiratory Irritation	May cause respiratory tract irritation.[1][2][8][9]	STOT SE 3

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to mitigate the identified risks. The selection of PPE should be based on a thorough risk assessment of the specific laboratory procedure being undertaken.

Core PPE Requirements

PPE Category	Specification	Rationale
Hand Protection	Nitrile or butyl rubber gloves.[11] Gloves should be inspected before use and changed frequently.	Provides a barrier against skin contact, irritation, and potential absorption of the piperidine moiety.[5]
Eye and Face Protection	Chemical safety goggles conforming to EN166 or ANSI Z87.1 standards.[2] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[11][12]	Protects against dust particles and splashes that can cause severe eye irritation or damage.[9][10]
Skin and Body Protection	A lab coat is mandatory. For larger quantities or when there is a risk of significant exposure, chemical-resistant clothing should be worn.[1]	Prevents incidental skin contact with the chemical.
Respiratory Protection	For handling small quantities in a well-ventilated area, respiratory protection may not be necessary. However, if the material is dusty or handled in larger quantities, a NIOSH-approved N95 or P1 dust mask is recommended.[2] All respirator use must comply with OSHA's Respiratory Protection Standard.	Minimizes the risk of inhaling irritating dust particles.[1][2]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a safe working environment.

Step-by-Step Handling Procedure

• Preparation :

  • Designate a specific area for handling, preferably within a chemical fume hood to ensure adequate ventilation.[13][14]

  • Ensure that an eyewash station and safety shower are readily accessible.[13]

  • Assemble all necessary equipment and PPE before handling the compound.

• Handling :

  • Don the appropriate PPE as outlined in the table above.

  • Handle the solid material carefully to avoid the generation of dust.[2][14][15]

  • Use spark-proof tools and avoid sources of ignition, as piperidine derivatives can be flammable.[5][13][16]

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][14]

• Storage :

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][14][17]

  • Store away from incompatible materials such as strong oxidizing agents.[8][17][18]

  • The storage area should be locked to restrict access.[5][14]

Workflow Diagram

Caption: Workflow for Safe Handling of 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid.

Emergency and Disposal Plan

A clear and concise plan for emergencies and waste disposal is crucial for laboratory safety and environmental compliance.

Emergency Procedures

Situation	Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[7][13] Seek medical attention.[13][18]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][7][13] Seek immediate medical attention.[7][10][13][18]
Inhalation	Move the person to fresh air.[2][13] If breathing is difficult, give oxygen.[13] Seek medical attention.[13]
Ingestion	Do NOT induce vomiting.[5][18] Rinse mouth with water.[2][4] Seek immediate medical attention.[13]
Spill	Evacuate the area and ensure adequate ventilation.[5][14] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[5][13] Do not let the product enter drains.[2][14]

Disposal Protocol

All waste containing 4-Bromo-3-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid must be treated as hazardous waste.

• Waste Segregation : Collect waste in a designated, properly labeled, and sealed container.[19] Do not mix with incompatible materials.[19]

• Container Management : Ensure the waste container is made of a compatible material and is kept closed.

• Professional Disposal : Arrange for the disposal of the hazardous waste through a licensed and approved waste disposal company.[2][19] Adhere to all local, state, and federal environmental regulations.[19] Empty containers should also be treated as hazardous waste unless properly decontaminated.[19]

References

• Strategies for the Safe Handling of Sulfonic Acid. Capital Resin Corporation. [Link]

• Piperidine - SAFETY DATA SHEET. Penta chemicals. [Link]

• material safety data sheet - 4-bromo benzoic acid 99%. OXFORD LAB FINE CHEM LLP. [Link]

• Safety Data Sheet: Piperidine. Chemos GmbH&Co.KG. [Link]

• Safe Handling Guide: Sulfuric Acid. CORECHEM Inc. [Link]

• Material Safety Data Sheet - Piperidine, 99%. Cole-Parmer. [Link]

• Piperidine - SAFETY DATA SHEET. [Link]

• Occupational Safety Resources on Sulfuric Acid. NC Epidemiology. [Link]

• What PPE Should You Wear When Handling Acid? LeelineWork. [Link]

• Safety Data Sheet: Piperidine. Carl ROTH. [Link]

• Discover the Various Types of PPE for Optimal Chemical Safety. [Link]

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